Copper(II) octahydro-4,7-methano-1H-indenecarboxylate

• CAS: 94020-83-4

Core Science & Biosynthesis

Spectroscopic Characterization of Copper(II) Octahydro-4,7-methano-1H-indenecarboxylate Complexes: A Comprehensive Technical Guide

Executive Summary

Copper(II) carboxylates represent a versatile class of coordination compounds with profound implications in catalysis, materials science, and metallopharmaceutical development[1]. Among these, Copper(II) octahydro-4,7-methano-1H-indenecarboxylate (CAS 94020-83-4) stands out due to the unique steric and electronic properties imparted by its bulky, tricyclic aliphatic ligand.

For drug development professionals, the octahydro-4,7-methano-1H-indene skeleton (derived from dicyclopentadiene) provides exceptional lipophilicity. This is a critical parameter for facilitating passive diffusion across cellular lipid bilayers, a known strategy for enhancing the cellular uptake of metal-based therapeutics[1]. However, the successful application of this complex relies entirely on the precise validation of its structural integrity in both the solid state and solution. This whitepaper provides an in-depth, self-validating framework for the spectroscopic characterization of this specific complex, detailing the causality behind each analytical choice.

Structural Paradigm: The Paddle-Wheel Architecture

The dominant structural motif for Copper(II) carboxylates is the dinuclear "paddle-wheel" architecture, formulated as [Cu2​(RCOO)4​L2​] , where L represents an apical solvent molecule or ligand[2].

Causal Analysis of Structure: The bulky nature of the octahydro-4,7-methano-1H-indenecarboxylate ligand sterically enforces this discrete dimeric structure, actively preventing the formation of extended, insoluble coordination polymers. In this discrete configuration, the d9 Cu(II) centers undergo Jahn-Teller distortion, adopting a distorted square-pyramidal geometry[2]. The four carboxylate groups act as syn-syn bidentate bridges, facilitating a strong superexchange interaction between the two metal centers[3].

Workflow for the spectroscopic validation of Cu(II) paddle-wheel dimers.

Spectroscopic Modalities & Causal Analysis

Vibrational Spectroscopy (FT-IR)

FT-IR is the primary diagnostic tool for determining the coordination mode of the carboxylate ligand. The causality lies in the electron density distribution across the O-C-O bond: the difference between the asymmetric ( νas​ ) and symmetric ( νs​ ) stretching frequencies, denoted as Δν , is highly sensitive to how the metal binds to the oxygen atoms[4].

For a syn-syn bridging mode typical of paddle-wheel dimers, the electron density is relatively evenly distributed, constraining Δν between 150 and 200 cm⁻¹[4]. A Δν>200 cm⁻¹ would indicate monodentate binding (where one C-O bond essentially becomes a double bond), while Δν<150 cm⁻¹ suggests chelating bidentate[4].

Logical deduction of carboxylate coordination modes via FT-IR Δν analysis.

Electronic Spectroscopy (UV-Vis)

The UV-Vis spectrum of the complex in a lipophilic or weakly coordinating solvent (e.g., DMSO or toluene) provides direct evidence of the dimeric core's stability in solution. The spectrum typically exhibits two distinct features:

• Band I (d-d transition): A broad absorption band around 670–710 nm, corresponding to the forbidden d→d transitions of the Cu(II) ions in a distorted square-pyramidal environment[1].

• Band II (LMCT): A higher-energy band near 350–400 nm. The causality of this band is rooted in the Ligand-to-Metal Charge Transfer (LMCT) from the carboxylate oxygen lone pairs to the half-filled dx2−y2​ orbital of the Cu(II) center[1]. The presence of Band II is the definitive spectroscopic signature that the dimeric unit remains intact in solution, rather than dissociating into monomers[1].

Electron Paramagnetic Resonance (EPR) & Magnetometry

The syn-syn carboxylate bridges mediate a strong antiferromagnetic superexchange interaction between the two S=1/2 Cu(II) ions[3]. This coupling leads to a diamagnetic singlet ground state ( S=0 ) and a thermally accessible paramagnetic triplet excited state ( S=1 )[3].

• Magnetic Susceptibility: Variable-temperature SQUID magnetometry is employed to quantify the exchange coupling constant ( J ). Fitting the data to the Bleaney-Bowers equation typically yields a strong antiferromagnetic coupling ( J≈−300 to −350 cm⁻¹)[3].

• EPR Spectroscopy: Because the ground state is singlet, the EPR spectrum at ultra-cryogenic temperatures (e.g., 4 K) may be silent. However, at higher temperatures or in the powder state, the characteristic transitions of the S=1 triplet state are observed, complete with zero-field splitting (ZFS) parameters ( D and E ) indicative of the axial symmetry of the paddle-wheel core[5].

Self-Validating Experimental Protocols

To ensure rigorous E-E-A-T standards, the following protocols are designed as a self-validating system. The output of the FT-IR step confirms the structural prerequisite necessary to justify the subsequent EPR and UV-Vis analyses.

Protocol 1: Synthesis & Isolation

• Dissolve octahydro-4,7-methano-1H-indene-5-carboxylic acid in ethanol and neutralize with an equivalent of NaOH to form the sodium carboxylate salt.

• Add an aqueous solution of Copper(II) sulfate pentahydrate dropwise under continuous stirring.

• Collect the resulting precipitate. Note: The extreme lipophilicity of the tricyclic ligand ensures the complex will immediately precipitate out of the aqueous/ethanolic mixture.

• Recrystallize from a suitable solvent (e.g., toluene) to obtain phase-pure discrete dimers.

Protocol 2: FT-IR Spectroscopic Validation

• Prepare a KBr pellet containing 1-2% by weight of the synthesized Cu(II) complex.

• Acquire the spectrum from 4000 to 400 cm⁻¹ using a resolution of 4 cm⁻¹.

• Identify the νas​(COO) band (typically ~1600 cm⁻¹) and the νs​(COO) band (typically ~1420 cm⁻¹).

• Calculate Δν . A value between 150-200 cm⁻¹ validates the syn-syn bridging mode, allowing progression to solution-phase testing.

Protocol 3: UV-Vis Electronic Characterization

• Dissolve the complex in spectroscopic-grade DMSO to a concentration of 1.0 mM.

• Record the absorption spectrum from 300 to 900 nm.

• Identify Band I (d-d transition) at ~710 nm and Band II (LMCT) at ~370 nm. The presence of Band II confirms the retention of the dimeric paddle-wheel structure in solution, validating its potential as an intact metallopharmaceutical agent.

Protocol 4: EPR and Magnetic Susceptibility

• EPR: Load a microcrystalline powder sample into a quartz EPR tube. Acquire the X-band EPR spectrum at room temperature and cryogenic temperatures (e.g., 77 K). Identify the characteristic S=1 triplet state features.

• Magnetometry: Measure the DC magnetic susceptibility from 2 to 300 K under an applied field of 1000 Oe. Fit the χM​T vs. T data using the Bleaney-Bowers equation to extract the antiferromagnetic coupling constant ( J ).

Quantitative Data Synthesis

The following tables summarize the expected quantitative parameters for the Copper(II) octahydro-4,7-methano-1H-indenecarboxylate complex based on established paddle-wheel dimer benchmarks.

Table 1: Diagnostic FT-IR Vibrational Frequencies

Mode	Expected Frequency (cm⁻¹)	Structural Implication
νas​(COO)	1590 – 1630	Asymmetric carboxylate stretch
νs​(COO)	1400 – 1430	Symmetric carboxylate stretch
Δν	150 – 200	Syn-syn bidentate bridging
Cu-O stretch	450 – 500	Direct metal-ligand coordination

Table 2: UV-Vis Electronic Transitions in DMSO

Band	Wavelength ( λmax​ )	Molar Absorptivity ( ϵ )	Assignment
Band I	~670 – 710 nm	~100 – 300 M⁻¹cm⁻¹	d→d transition (Cu²⁺)
Band II	~350 – 400 nm	~1000 – 5000 M⁻¹cm⁻¹	LMCT (Carboxylate O → Cu)

Table 3: Magnetic and EPR Parameters

Parameter	Expected Value	Physical Significance
J (Exchange Coupling)	-300 to -350 cm⁻¹	Strong antiferromagnetic interaction
g∥​	~2.35	Axial symmetry of the Cu(II) center
g⊥​	~2.06	Equatorial plane interactions
D (Zero-Field Splitting)	~0.34 cm⁻¹	Dipolar interaction in the triplet state

References

• Synthesis, Characterization, DNA Binding and Cytotoxicity of Copper(II)
• Synthesis, Characterization, and Spectroscopic Investigation of New Iron(III) and Copper(II)
• Chain Compounds Based on Paddle-wheel Copper(II)
• Correction to Highly Organized Structures and Unusual Magnetic Properties of Paddlewheel Copper(II)
• Metal–Metal Interactions in Trinuclear Copper(II) Complexes[Cu3(RCOO)4(H2TEA)2] and Binuclear [Cu2(RCOO)2(H2TEA)2].

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Magnetic properties of Copper(II) octahydro-4,7-methano-1H-indenecarboxylate coordination polymers

An In-Depth Technical Guide to the Magnetic Properties of Copper(II) Octahydro-4,7-methano-1H-indenecarboxylate Coordination Polymers

Introduction: Bridging Steric Hindrance and Magnetic Exchange

In the vast landscape of materials science, copper(II) coordination polymers represent a cornerstone of research, particularly in the field of molecular magnetism. The d⁹ electronic configuration of the Cu(II) ion provides a simple yet profound S=1/2 spin system, making it an ideal candidate for studying magnetic exchange interactions. When bridged by ligands such as carboxylates, these individual paramagnetic centers can communicate, leading to collective magnetic phenomena like antiferromagnetism or ferromagnetism.

This guide focuses on a unique, yet underexplored, class of these materials: Copper(II) octahydro-4,7-methano-1H-indenecarboxylate coordination polymers . The ligand itself is a subject of interest; its bulky, rigid, and non-planar aliphatic cage structure, derived from dicyclopentadiene, introduces significant steric considerations.[1] This steric profile is hypothesized to exert profound control over the resulting polymer's dimensionality, topology, and, consequently, its magnetic behavior. While specific literature on this exact polymer is scarce[2], this guide will leverage well-established principles from analogous copper(II) carboxylate systems to provide a predictive framework for its synthesis, characterization, and magnetic properties. We will explore how the interplay between the electronic nature of the Cu(II)-carboxylate core and the steric demands of the indenecarboxylate ligand dictates the ultimate magnetic outcome.

Part 1: Synthesis and Structural Elucidation

The magnetic properties of a coordination polymer are inextricably linked to its molecular structure. Therefore, a robust synthetic strategy and precise structural characterization are paramount.

Ligand Synthesis: Forging the Aliphatic Scaffold

The journey begins with the synthesis of the organic linker, octahydro-4,7-methano-1H-indenecarboxylic acid. A plausible and efficient route starts from commercially available octahydro-4,7-methano-inden-5-one.[3][4]

• Grignard Reaction (Carbonation):

  • To a flame-dried, three-necked flask under a nitrogen atmosphere, add magnesium turnings (1.2 eq) and a crystal of iodine in anhydrous diethyl ether.

  • Add a solution of a suitable precursor, such as 5-bromo-octahydro-4,7-methano-1H-indene (1.0 eq), dropwise to initiate Grignard formation.

  • Once the Grignard reagent is formed, bubble dry CO₂ gas through the solution at 0 °C. The carboxylate salt will precipitate.

  • Causality: The Grignard reagent acts as a potent nucleophile, attacking the electrophilic carbon of CO₂ to form the carboxylate. Anhydrous conditions are critical to prevent the Grignard reagent from being quenched by water.

• Acidification and Extraction:

  • Quench the reaction by carefully adding 1 M hydrochloric acid until the solution is acidic (pH ~2).

  • Extract the aqueous layer three times with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

  • Causality: Acidification protonates the carboxylate salt, yielding the desired carboxylic acid, which is more soluble in the organic phase, allowing for its extraction.

• Purification:

  • The crude product can be purified by recrystallization from a suitable solvent like hexanes or by column chromatography on silica gel.

Coordination Polymer Synthesis

The self-assembly of the copper(II) ions and the carboxylate ligand into a crystalline polymer is typically achieved via solvothermal or slow evaporation methods. The choice of copper salt and solvent is crucial.

• Reactant Preparation:

  • In a 20 mL glass vial, dissolve octahydro-4,7-methano-1H-indenecarboxylic acid (2.0 mmol) in a suitable solvent such as ethanol or N,N-dimethylformamide (DMF) (10 mL).

  • In a separate vial, dissolve copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O) or copper(II) acetate monohydrate (Cu(OAc)₂·H₂O) (1.0 mmol) in the same solvent.

  • Expertise: Using copper(II) acetate can be advantageous as acetate is a good leaving group and the reaction often proceeds cleanly to form the classic "paddlewheel" dimer, which is a common and stable motif for copper(II) carboxylates.[5][6][7]

• Assembly and Crystallization:

  • Slowly add the copper(II) salt solution to the ligand solution with stirring.

  • Seal the vial and place it in an oven at 80-120 °C for 24-72 hours (solvothermal method).

  • Alternatively, allow the mixed solution to stand at room temperature for slow evaporation over several days.

  • Causality: The elevated temperature in the solvothermal method provides the necessary energy to overcome kinetic barriers, facilitating the formation of a thermodynamically stable, crystalline product. Slow evaporation allows for the gradual increase in concentration needed for crystal nucleation and growth.

• Isolation and Washing:

  • After cooling to room temperature, collect the resulting crystals by filtration.

  • Wash the crystals with the mother liquor, followed by a small amount of fresh solvent (e.g., ethanol), and finally with diethyl ether to aid in drying.

Fig. 1: General workflow for synthesis and characterization.

Structural Characterization: The Role of SCXRD

Single-Crystal X-ray Diffraction (SCXRD) is the definitive technique for elucidating the precise three-dimensional structure of the coordination polymer.[8] It provides critical information on:

• Coordination Geometry: The geometry around the Cu(II) centers (e.g., square pyramidal, octahedral).[6][9]

• Bridging Mode: How the carboxylate ligand connects the copper ions.

• Key Distances and Angles: Crucially, the Cu-Cu distance and Cu-O-C-O-Cu bridging pathway.

• Polymer Dimensionality: Whether the structure is a 1D chain, 2D layer, or 3D framework.

For copper(II) carboxylates, the most anticipated structural motif is the dinuclear paddlewheel unit .[7][10] In this arrangement, two copper ions are bridged by four carboxylate ligands in a syn-syn fashion. The coordination sphere of each copper is typically completed by an axial ligand, which could be a solvent molecule or an oxygen atom from an adjacent paddlewheel unit, extending the structure into a polymer.[6]

Parameter	Expected Value Range	Significance for Magnetism
Intra-dimer Cu···Cu Distance	2.60 - 2.70 Å	A short distance is characteristic of the paddlewheel structure but does not imply direct metal-metal bonding.[6][10]
Cu-O (Equatorial) Distance	1.94 - 1.98 Å	Shorter equatorial bonds indicate strong coordination in the primary plane of magnetic orbitals.[6]
Cu-L (Axial) Distance	2.10 - 2.30 Å	A longer axial bond is typical of a Jahn-Teller distorted square pyramidal geometry.[9]
Coordination Geometry	Distorted Square Pyramidal	This geometry places the unpaired electron in the dx²-y² orbital, oriented within the Cu-O₄ plane, facilitating superexchange.[6]

Part 2: Theoretical Framework of Magnetism

Superexchange: Communication Through Bridges

Direct interaction between the two copper centers in a paddlewheel dimer is negligible due to the relatively large Cu-Cu distance.[11] Instead, the magnetic coupling is mediated by the bridging carboxylate ligands via a mechanism known as superexchange .[12] This involves the overlap of the magnetic orbitals of the copper ions (the singly occupied molecular orbital, or SOMO) with the orbitals of the bridging atoms.

Fig. 2: Superexchange pathway in a Cu(II) carboxylate bridge.

The Goodenough-Kanamori Rules

A qualitative prediction of the nature of the magnetic exchange (ferromagnetic vs. antiferromagnetic) can be made using the Goodenough-Kanamori rules.[12][13][14][15] These semi-empirical rules are based on the symmetry of the overlapping orbitals.

• Rule: When two magnetic orbitals on adjacent metal centers overlap with the same orbital of a bridging ligand, the interaction is antiferromagnetic .

• Application: In a typical paddlewheel structure, the dx²-y² orbitals of both copper ions overlap with the p-orbitals of the bridging oxygen atoms. This orbital pathway leads to a strong antiferromagnetic coupling, where the spins on the adjacent copper ions prefer to align in opposite directions.[12][13]

Fig. 3: Application of the Goodenough-Kanamori rules.

Part 3: Experimental Characterization of Magnetic Properties

Magnetic Susceptibility

The primary technique for quantifying magnetic interactions is the measurement of magnetic susceptibility (χ) as a function of temperature (T), typically performed with a SQUID (Superconducting Quantum Interference Device) magnetometer.[16][17]

• Sample Preparation: A precisely weighed polycrystalline sample (5-20 mg) is loaded into a gelatin capsule or other suitable sample holder.

• Data Collection: The sample is cooled to the lowest temperature (typically 2 K) in zero field. A small DC magnetic field (e.g., 1000 Oe) is applied, and the magnetization is measured as the temperature is slowly increased to 300 K.

• Data Correction: The raw data must be corrected for the diamagnetic contributions of the sample holder and the core diamagnetism of the compound itself (estimated using Pascal's constants).[17][18]

• Data Presentation: The data is typically presented as a plot of χT vs. T.

For a system of two S=1/2 ions, the spin-only value of χT at room temperature is approximately 0.75 cm³ K mol⁻¹ (for g=2.0).

• Antiferromagnetic Coupling: As the temperature is lowered, the spins begin to pair up, leading to a decrease in the magnetic moment. This is observed as a continuous drop in the χT value, approaching zero at low temperatures.[10][18]

• Ferromagnetic Coupling: The spins prefer to align parallel, causing the magnetic moment to increase as the temperature is lowered. This is seen as a rise in the χT value.[9][19]

Data Analysis: The Bleaney-Bowers Model

For a dinuclear Cu(II) complex, the interaction between the two S=1/2 spins splits the energy levels into a diamagnetic ground state (singlet, S=0) and a paramagnetic excited state (triplet, S=1). The energy separation between these states is defined as 2J (or simply J in some conventions). The magnetic susceptibility of such a system can be modeled by the Bleaney-Bowers equation :[20][21][22]

χM = (2Ng²β² / kT) * [3 + exp(-J/kT)]⁻¹ + Nα

Where:

• N is Avogadro's number

• g is the Landé g-factor

• β is the Bohr magneton

• k is the Boltzmann constant

• T is the temperature

• J is the exchange coupling constant (a negative value indicates antiferromagnetic coupling)

• Nα is a term for temperature-independent paramagnetism

By fitting the experimental χT vs. T data to this equation, one can extract a precise value for the exchange coupling constant, J . For typical paddlewheel copper(II) carboxylates, J values are strongly antiferromagnetic, ranging from -270 to -350 cm⁻¹.[18]

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy is a powerful tool for probing the electronic environment of the Cu(II) ion.[23][24][25][26]

• Monomeric Species (S=1/2): An isolated Cu(II) ion gives a characteristic axial or rhombic spectrum with g-values typically around g⊥ ≈ 2.06 and g|| ≈ 2.36.[7]

• Dimeric Species (S=1, Triplet State): For a strongly antiferromagnetically coupled dimer, the S=0 ground state is EPR silent. However, if the triplet (S=1) state is thermally populated, a characteristic "triplet spectrum" can be observed. This spectrum is often broad and features a signal at half-field (g≈4) and a fine structure determined by the zero-field splitting parameter (D) .[7][27] The value of D relates to the magnetic anisotropy within the dimer.

Technique	Information Gained	Expected Result for the Target Polymer
SQUID Magnetometry	Nature and magnitude of magnetic coupling (J value)	Strong antiferromagnetic coupling (J ≈ -300 cm⁻¹), with χT decreasing upon cooling.
EPR Spectroscopy	Local electronic structure (g-tensor), presence of monomeric vs. dimeric species, magnetic anisotropy (D value)	Likely EPR silent at low temperatures. A broad triplet spectrum may appear at higher temperatures. The g-tensor will reflect a dx²-y² ground state.[7][23]

Part 4: Predicted Properties and Research Outlook

Based on the extensive data from analogous copper(II) carboxylate systems, we can confidently predict the core magnetic properties of Copper(II) octahydro-4,7-methano-1H-indenecarboxylate .

The system is overwhelmingly likely to form dinuclear paddlewheel units as its primary building block.[6][7][10] This structure will lead to a strong intramolecular antiferromagnetic coupling between the two Cu(II) centers, mediated by superexchange through the four carboxylate bridges. The expected exchange coupling constant (J) would be in the range of -280 to -340 cm⁻¹ .

The most intriguing aspect of this specific polymer is the role of the bulky, rigid octahydro-4,7-methano-1H-indene ligand. Its steric hindrance will likely prevent dense packing and could dictate the long-range ordering of the paddlewheel units. This may result in:

• Magnetically Isolated Dimers (0D): If the ligands are sufficiently bulky to shield the axial positions of the paddlewheel units from coordinating to neighbors, the result would be a simple molecular crystal of antiferromagnetically coupled dimers.

• One-Dimensional Chains (1D): If the steric profile allows for coordination between the axial position of one dimer and a carboxylate oxygen of a neighboring dimer, a chain-like structure could form.[6][27] The magnetic interactions between these paddlewheel units along the chain would likely be very weak.

• Novel Frameworks (2D/3D): The unique shape of the ligand could direct the self-assembly into more complex and open frameworks, potentially leading to interesting properties like porosity.

Future research should focus on the successful synthesis and single-crystal growth of this material. A detailed structural analysis correlated with thorough magnetic measurements would validate these predictions and, more importantly, reveal how the deliberate introduction of steric bulk via the indenecarboxylate ligand can be used to tune the dimensionality and inter-dimer interactions in molecular magnetic materials.

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Electronic Absorption Spectrum of Copper(II) Octahydro-4,7-methano-1H-indenecarboxylate: A Structural and Spectroscopic Guide

Executive Summary

Copper(II) octahydro-4,7-methano-1H-indenecarboxylate (CAS 94020-83-4) is a specialized metallo-organic complex featuring a bulky, tricyclic aliphatic carboxylate ligand. In materials science, catalysis, and drug development, understanding the electronic structure of this complex is critical for predicting its redox behavior, solubility, and reactivity. This technical guide provides a comprehensive analysis of its electronic absorption spectrum, anchoring the observed UV-Vis spectroscopic features to its binuclear paddlewheel geometry.

Structural Context: The Paddlewheel Geometry

Like many copper(II) carboxylates, Copper(II) octahydro-4,7-methano-1H-indenecarboxylate adopts a centrosymmetric, dinuclear "paddlewheel" structure ()[1]. The core consists of two copper(II) ions bridged by four bidentate carboxylate moieties ( [Cu2​(RCOO)4​L2​] ). The bulky octahydro-4,7-methano-1H-indene groups project outward, providing immense steric shielding and rendering the complex highly lipophilic.

The geometry around each Cu2+ ion is distorted square pyramidal, with the four carboxylate oxygens forming the equatorial plane and an axial ligand (often a solvent molecule, L ) occupying the apical position ()[2]. This specific coordination environment dictates the splitting of the copper 3d orbitals, directly governing the electronic absorption spectrum.

Theoretical Framework of the Electronic Absorption Spectrum

The UV-Vis spectrum of binuclear copper(II) carboxylates is dominated by two primary electronic transitions, which serve as diagnostic markers for the paddlewheel motif.

Band I: The d-d Transition (Ligand Field) In the distorted square pyramidal geometry, the d9 configuration of the Cu2+ ion features a half-empty dx2−y2​ orbital. The broad absorption band typically observed in the visible region (670–720 nm) arises from Laporte-forbidden, spin-allowed d−d transitions (primarily dxz​,dyz​→dx2−y2​ and dxy​→dx2−y2​ ) ()[3]. Because these transitions are parity-forbidden, they exhibit low molar absorptivity ( ϵ≈200−300M−1cm−1 ).

Band II: Ligand-to-Metal Charge Transfer (LMCT) A hallmark of the copper(II) carboxylate paddlewheel structure is a distinct shoulder or peak in the near-UV region (~370–400 nm). This band is assigned to a Ligand-to-Metal Charge Transfer (LMCT), specifically the promotion of an electron from the fully occupied carboxylate oxygen pπ non-bonding orbital to the half-empty Cu(II)

dx2−y2​ orbital ()[4]. Unlike d−d transitions, this LMCT is symmetry-allowed and thus exhibits a significantly higher molar absorptivity.

Electronic transitions in binuclear copper(II) carboxylate complexes.

Experimental Methodology: UV-Vis Spectroscopic Characterization

To accurately capture the electronic absorption spectrum of Copper(II) octahydro-4,7-methano-1H-indenecarboxylate, the experimental protocol must account for the complex's lipophilicity and the lability of its axial ligands.

Step-by-Step Protocol:

• Solvent Selection & Preparation : Select a non-coordinating lipophilic solvent (e.g., anhydrous Chloroform, CHCl3​ ) to prevent solvent-induced cleavage of the dinuclear paddlewheel into mononuclear species.

• Sample Weighing & Dissolution : Accurately weigh 10.0 mg of the Copper(II) octahydro-4,7-methano-1H-indenecarboxylate complex. Dissolve in 10.0 mL of CHCl3​ to create a ~2.3 mM stock solution.

• Serial Dilution : Prepare two distinct concentrations:

  • High Concentration (2.0 mM): For resolving the low-intensity d−d transition band (~700 nm).

  • Low Concentration (0.1 mM): For resolving the high-intensity LMCT band (~370 nm) without detector saturation.

• Baseline Correction : Fill two matched 10 mm path-length quartz cuvettes with pure CHCl3​ . Run a baseline correction scan from 250 nm to 900 nm to subtract solvent absorbance and cuvette scattering.

• Spectrum Acquisition : Replace the sample cuvette with the complex solution. Scan from 250 nm to 900 nm at a scan rate of 100 nm/min, using a slit width of 1.0 nm.

• Data Processing : Export the data to spectroscopic software. Convert absorbance to molar absorptivity ( ϵ ) using the Beer-Lambert Law ( A=ϵcl ).

Workflow for UV-Vis spectroscopic analysis of the Cu(II) complex.

Data Interpretation & Quantitative Analysis

The quantitative data extracted from the UV-Vis spectrum provides direct validation of the complex's structural integrity in solution.

Absorption Band	Wavelength Range ( λmax​ )	Molar Absorptivity ( ϵ )	Electronic Transition Assignment	Structural Significance
Band I	670 – 720 nm	~200 – 300 M−1cm−1	dxz​,dyz​,dxy​→dx2−y2​	Confirms Cu(II) d9 oxidation state and square pyramidal geometry.
Band II	370 – 400 nm	~3,000 – 5,000 M−1cm−1	O(pπ)→Cu(dx2−y2​) (LMCT)	Diagnostic marker for the intact binuclear paddlewheel dimer.
Band III	< 300 nm	> 10,000 M−1cm−1	π→π∗ and n→π∗	Intraligand transitions of the carboxylate moiety.

Causality in Experimental Choices (E-E-A-T)

As an application scientist, it is vital to understand why specific parameters are chosen, ensuring the protocol acts as a self-validating system:

• Avoidance of Strongly Coordinating Solvents : Solvents like Pyridine or DMSO can competitively bind to the axial positions of the copper atoms ()[2]. In high concentrations, they can force the dinuclear paddlewheel to dissociate into mononuclear complexes. This dissociation would manifest spectroscopically as the disappearance of the 370 nm LMCT band and a significant blue-shift in the d−d transition band, leading to erroneous structural assignments.

• Dual-Concentration Strategy : The vast difference in transition probabilities between the Laporte-forbidden d−d band and the symmetry-allowed LMCT band necessitates two different sample concentrations. Attempting to measure both at a single concentration will either result in an undetectable d−d signal (if concentration is too low) or detector saturation/non-linear Beer-Lambert behavior at the LMCT wavelength (if concentration is too high).

• Steric Influence on λmax​ : The bulky octahydro-4,7-methano-1H-indene ligand slightly distorts the equatorial Cu−O bond lengths compared to simpler analogues like copper(II) acetate. This steric bulk subtly weakens the ligand field, causing a slight red-shift in the d−d transition maximum, a nuance that validates the specific identity of the ligand.

References

• Title : Mixed-Ligand Copper(II) Complexes Derived from Pyridinecarbonitrile Precursors: Structural Features and Thermal Behavior Source : MDPI (Inorganics) URL :[Link]

• Title : Synthesis, Characterization, Structural Description, Micellization Behavior, DNA Binding Study and Antioxidant Activity of 4, 5 and 6‐Coordinated Copper(II) and Zinc(II) Complexes Source : ResearchGate URL :[Link]

• Title : Centro-symmetric Paddlewheel Copper(II) Carboxylates: Synthesis, Structural Description, DNA-binding and Molecular Docking Studies Source : ResearchGate / Polyhedron URL :[Link]

• Title : The powder EPR spectra of 2 (a) at 300 K and (b) 173 K and 6 (c) at 300 K. (Context: LMCT and d-d transition assignments) Source : ResearchGate URL :[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Mechanism of Copper(II) Octahydro-4,7-methano-1H-indenecarboxylate Complexation in Aqueous Media

Executive Summary

The rational design of metallopharmaceuticals relies heavily on understanding the speciation and thermodynamic stability of metal complexes in physiological (aqueous) environments. Copper(II) octahydro-4,7-methano-1H-indenecarboxylate (CAS 94020-83-4)[1] represents a unique class of highly lipophilic, bridged-bicyclic carboxylate complexes. As a Senior Application Scientist in metallodrug development, I have structured this technical guide to dissect the coordination mechanics, aqueous speciation, and analytical validation of this complex. By understanding the causality between the ligand's extreme steric bulk and the d9 Cu(II) center's Jahn-Teller distortion, researchers can better predict its pharmacokinetic behavior, membrane permeability, and cytotoxic potential.

Structural Chemistry & Coordination Mechanics

The Ligand: Octahydro-4,7-methano-1H-indenecarboxylate

The ligand is derived from octahydro-4,7-methano-1H-indene, a rigid, bridged tricyclic aliphatic system closely related to naphthenic and adamantane derivatives. This structural rigidity imparts two critical physicochemical properties:

• Extreme Hydrophobicity: The bulky aliphatic skeleton acts as an umbrella, shielding the coordination sphere from solvent molecules.

• Steric Hindrance: The tricyclic bulk restricts the approach of secondary ligands, influencing the geometry of the resulting metal complex.

Copper(II) Coordination and the Paddle-Wheel Dimer

In non-polar or solid-state environments, Cu(II) carboxylates classically adopt a dinuclear "paddle-wheel" structure, formulated as [Cu2​(L)4​(H2​O)2​] [2]. In this configuration, four carboxylate groups act as bidentate bridges between two Cu(II) centers, with water or solvent molecules occupying the axial positions.

However, in aqueous media , this dimeric structure is challenged by the high dielectric constant of water and competitive hydrogen bonding. The complex undergoes a concentration- and pH-dependent equilibrium between the antiferromagnetically coupled dimer and solvated, paramagnetic monomers. The elongation of the axial bonds to the water ligands, driven by the Jahn-Teller effect inherent to the d9 Cu(II) ion, further destabilizes the dimer in highly dilute aqueous solutions[3].

Aqueous speciation equilibrium of Cu(II) octahydro-4,7-methano-1H-indenecarboxylate.

Thermodynamic Speciation in Aqueous Media

The transition from a lipophilic dimer to an aqueous monomer is governed by the hydrophobic effect. Because the octahydro-4,7-methano-1H-indene skeleton is highly non-polar, the complex resists complete solvation. Instead, it forms micelle-like aggregates or partitions into lipid membranes—a property highly desirable in drug development for crossing the blood-brain barrier or penetrating tumor microenvironments.

Causality in Experimental Observation

When analyzing this complex via Continuous Wave (CW) Electron Paramagnetic Resonance (EPR) spectroscopy, the dimeric form is largely "EPR silent" due to the strong antiferromagnetic coupling ( −2J≈300 cm−1 ) between the two S=1/2 Cu(II) centers[4]. As the complex is diluted in an aqueous buffer, the appearance of a characteristic four-line hyperfine splitting pattern ( I=3/2 for 63,65Cu ) acts as a direct, self-validating indicator that the dimer has dissociated into the monomeric [Cu(L)2​(H2​O)4​] species.

Quantitative Spectroscopic Parameters

The table below summarizes the expected spectroscopic data for the speciation states, synthesized from analogous Cu(II) bulky carboxylate literature[3][5].

| Complex Species | UV-Vis λmax​ (nm) | EPR g∣∣​ | EPR A∣∣​ ( ×10−4 cm−1 ) | Geometry | | :--- | :--- | :--- | :--- | :--- | | Paddle-Wheel Dimer | ~710 (d-d), ~370 (LMCT) | N/A (Silent) | N/A (Silent) | Square Pyramidal (per Cu) | | Solvated Monomer | ~780 (d-d) | 2.31 | 145 | Tetragonally Distorted Octahedral | | Hydroxo-Bridged | ~650 (d-d) | 2.26 | 160 | Square Planar / Distorted |

Experimental Workflows & Methodologies

To ensure scientific integrity, the synthesis and characterization of Cu(II) octahydro-4,7-methano-1H-indenecarboxylate must follow a self-validating protocol. The extreme lipophilicity of the ligand requires a mixed-solvent approach to prevent premature precipitation of unreacted species.

Step-by-step experimental workflow for Cu(II) complex synthesis and validation.

Protocol: Synthesis and Speciation Validation

Objective: Synthesize the complex and validate its purity and coordination state. Rationale: We utilize a biphasic extraction because the target Cu(II) complex will partition entirely into the organic phase, leaving unreacted Cu2+ ions and inorganic salts in the aqueous phase. This acts as an intrinsic purification step.

Step 1: Ligand Deprotonation

• Dissolve 2.0 mmol of octahydro-4,7-methano-1H-indene-carboxylic acid in 20 mL of a 1:1 Ethanol/Water mixture.

• Slowly add 2.0 mmol of NaOH (0.1 M aqueous).

• Self-Validation Check: Monitor the pH. It should stabilize around 7.5 - 8.0. Do not exceed pH 8.5, as excess hydroxide will later outcompete the carboxylate ligand, precipitating insoluble Cu(OH)2​ .

Step 2: Metalation

• Prepare a solution of 1.0 mmol CuSO4​⋅5H2​O in 10 mL of deionized water.

• Add the copper solution dropwise to the deprotonated ligand solution under vigorous stirring at 40°C.

• Observation: The solution will transition from clear to a cloudy, pale blue-green suspension as the hydrophobic complex forms.

Step 3: Biphasic Extraction & Isolation

• Transfer the suspension to a separatory funnel and add 30 mL of Chloroform ( CHCl3​ ).

• Shake vigorously and allow phase separation. The organic (bottom) layer will turn deep forest green (characteristic of the dinuclear paddle-wheel species), while the aqueous layer should become colorless.

• Self-Validation Check: A blue tint remaining in the aqueous layer indicates incomplete complexation or excess Cu2+ .

• Collect the organic layer, dry over anhydrous Na2​SO4​ , and evaporate the solvent under reduced pressure to yield the solid complex.

Step 4: Spectroscopic Validation (EPR at 77 K)

• Dissolve a 1 mM sample of the solid in a 1:1 Water/Glycerol mixture (glycerol acts as a glassing agent).

• Flash-freeze the sample in liquid nitrogen (77 K).

• Causality: Freezing the sample prevents molecular tumbling, which would otherwise average out the anisotropic g and A tensors, causing line broadening. This allows for the precise measurement of the g∣∣​ and A∣∣​ parameters to confirm the O4​ equatorial coordination environment.

Biological & Drug Development Implications

In the context of drug development, copper(II) carboxylates are heavily investigated for their cytotoxic and anti-neoplastic properties[2]. The octahydro-4,7-methano-1H-indenecarboxylate ligand provides a distinct advantage: enhanced cellular uptake via high lipophilicity.

Once the complex crosses the lipid bilayer of a cancer cell, the lower intracellular pH and the presence of competing intracellular chelators (like glutathione) drive the dissociation of the complex. The released Cu(II) ions can undergo redox cycling ( Cu2+⇌Cu+ ), generating Reactive Oxygen Species (ROS) via Fenton-like chemistry. This localized oxidative stress leads to DNA cleavage and subsequent apoptosis in tumorigenic cells. The bulky ligand, once dissociated, may also disrupt local lipid raft formations in the cell membrane, providing a dual-action mechanism of cytotoxicity.

References

• Holz, R. C., et al. "Synthesis, Molecular Structure, and Reactivity of Dinuclear Copper(II) Complexes with Carboxylate-Rich Coordination Environments." Inorganic Chemistry, e-Publications@Marquette (1998). Available at: [Link]

• Pérez, J., et al. "Synthesis, Characterization, DNA Binding and Cytotoxicity of Copper(II) Phenylcarboxylate Complexes." Molecules (MDPI), (2023). Available at:[Link]

• Schosseler, P., et al. "Complexation of Copper(II) with Carbonate Ligands in Aqueous Solution: A CW and Pulse EPR Study." Inorganic Chemistry (ACS Publications). Available at:[Link]

• Hussain, A., et al. "Designing and Exploration of the Biological Potentials of Novel Centrosymmetric Heteroleptic Copper(II) Carboxylates." National Institutes of Health (PMC). Available at:[Link]

Sources

• 1. copper(II) octahydro-4,7-methano-1H-indenecarboxylate | 94020-83-4 [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
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• 4. epublications.marquette.edu [epublications.marquette.edu]
• 5. Designing and Exploration of the Biological Potentials of Novel Centrosymmetric Heteroleptic Copper(II) Carboxylates - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for synthesizing Copper(II) octahydro-4,7-methano-1H-indenecarboxylate from dicyclopentadiene derivatives

Application Note & Protocol: Synthesis of Copper(II) Octahydro-4,7-methano-1H-indenecarboxylate from Dicyclopentadiene

Executive Summary & Scientific Rationale

Copper(II) octahydro-4,7-methano-1H-indenecarboxylate (also known as Copper(II) tricyclodecanecarboxylate) is a highly lipophilic, sterically hindered paddle-wheel coordination complex. In modern drug development and materials science, such bulky Copper(II) carboxylates are highly valued as catalysts for visible-light-induced decarboxylative functionalizations, radical generation, and cross-coupling reactions[1].

The synthesis of this complex from dicyclopentadiene (DCPD) represents a classic three-stage transformation: selective hydrogenation, strong-acid-catalyzed carbonylation (Koch reaction), and biphasic metal complexation. As a Senior Application Scientist, I have designed this protocol not just as a sequence of steps, but as a self-validating workflow. By understanding the mechanistic causality behind each reagent choice—such as mitigating olefin polymerization or preventing copper hydroxide co-precipitation—researchers can achieve high-purity yields suitable for sensitive catalytic applications.

Mechanistic Overview & Pathway Design

The Three-Stage Synthetic Architecture

The transformation of DCPD into a Copper(II) carboxylate complex requires precise control over reactive intermediates to prevent unwanted oligomerization of the strained bicyclic system.

• Selective Hydrogenation: DCPD contains two distinct olefins: a highly strained norbornene double bond and a less strained cyclopentene double bond. Direct carbonylation of DCPD leads to uncontrolled cross-linking. By utilizing a mild Palladium on Carbon (Pd/C) catalyst, we selectively reduce the norbornene double bond to yield dihydrodicyclopentadiene (DHDCPD)[2].

• Koch Carbonylation: The remaining cyclopentene double bond in DHDCPD is subjected to Koch reaction conditions. In the presence of concentrated sulfuric acid, the olefin is protonated to form a carbocation. This intermediate undergoes rapid skeletal rearrangement to the most thermodynamically stable tertiary/secondary carbocation before being trapped by carbon monoxide (CO) to form an acylium ion. Subsequent hydrolysis yields octahydro-4,7-methano-1H-indene-5-carboxylic acid[3][4].

• Complexation via Sodium Salt: The resulting tricyclic carboxylic acid is highly hydrophobic[5]. Direct reaction with aqueous Copper(II) salts is kinetically unfavorable. We employ a "salt-metathesis" approach by first deprotonating the acid with NaOH to form a water-soluble sodium carboxylate, which then reacts instantaneously with aqueous CuSO₄ to precipitate the highly insoluble Copper(II) complex[6].

Fig 1. Three-step synthetic workflow from Dicyclopentadiene to the Copper(II) carboxylate complex.

Fig 2. Mechanistic pathway of the Koch carbonylation of DHDCPD to the carboxylic acid.

Materials and Reagents

Table 1: Reagent Specifications and Functional Purpose

Reagent	Grade / Purity	Equivalents	Purpose in Synthesis
Dicyclopentadiene (DCPD)	>95%, stabilized	1.0 eq	Primary starting material.
Palladium on Carbon (Pd/C)	5 wt% loading	0.01 eq (Pd)	Catalyst for selective norbornene hydrogenation.
Sulfuric Acid (H₂SO₄)	95-98% (Concentrated)	5.0 eq	Acid catalyst and solvent for Koch carbocation generation.
Carbon Monoxide (CO)	>99.9% (Gas cylinder)	Excess	Nucleophile for acylium ion formation.
Sodium Hydroxide (NaOH)	>98% (Pellets)	1.05 eq (to acid)	Deprotonation of the free carboxylic acid.
Copper(II) Sulfate Pentahydrate	>99% (ACS grade)	0.5 eq (to acid)	Copper source for final complexation.

Step-by-Step Experimental Protocol

Phase 1: Selective Hydrogenation of DCPD

Field Insight: DCPD exists in equilibrium with cyclopentadiene. Ensure the DCPD is freshly cracked or stored properly to avoid excessive oligomerization prior to hydrogenation.

• Charge a high-pressure Parr reactor with 132 g (1.0 mol) of DCPD and 200 mL of ethyl acetate.

• Add 2.0 g of 5% Pd/C catalyst. Seal and purge the reactor three times with inert nitrogen gas.

• Introduce Hydrogen (H₂) gas to a pressure of 3 bar (approx. 45 psi).

• Stir the mixture at 25°C. Monitor the hydrogen uptake. The reaction is highly exothermic; use an internal cooling coil to maintain the temperature below 30°C to prevent the reduction of the secondary cyclopentene double bond.

• Once 1.0 molar equivalent of H₂ is consumed (typically 2-3 hours), vent the reactor and filter the mixture through a Celite pad to remove the Pd/C catalyst.

• Concentrate the filtrate under reduced pressure to yield DHDCPD as a colorless liquid.

Phase 2: Koch Carbonylation to Octahydro-4,7-methano-1H-indene-5-carboxylic acid

Field Insight: Temperature control is the most critical parameter here. Exceeding 40°C will cause the DHDCPD carbocations to polymerize, turning the solution into an intractable black tar[2][3].

• In a heavy-walled glass or Hastelloy autoclave, add 490 g (approx. 5.0 mol) of 95% concentrated H₂SO₄. Cool the acid to 15°C.

• Pressurize the vessel with Carbon Monoxide (CO) to 50 atm.

• Using a high-pressure metering pump, add 134 g (1.0 mol) of DHDCPD dropwise into the vigorously stirred sulfuric acid over 2 hours. Maintain the internal temperature strictly between 20°C and 30°C.

• After the addition is complete, allow the reaction to age for an additional 1 hour under CO pressure.

• Carefully vent the CO gas. Slowly pour the highly acidic reaction mixture over 1 kg of crushed ice to hydrolyze the acylium intermediate.

• Extract the aqueous mixture with three 300 mL portions of hexane. Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and evaporate the solvent.

• Recrystallize the crude product from hot heptane to yield the pure octahydro-4,7-methano-1H-indene-5-carboxylic acid as a white crystalline solid[5].

Phase 3: Synthesis of Copper(II) Octahydro-4,7-methano-1H-indenecarboxylate

Field Insight: Never add Copper(II) salts to a highly alkaline solution (pH > 9), as this will precipitate Cu(OH)₂, permanently contaminating the carboxylate complex[6]. The pH must be strictly buffered.

• Suspend 36.0 g (0.2 mol) of the synthesized carboxylic acid in 150 mL of a 1:1 mixture of Ethanol/Water.

• Slowly add a 2.0 M aqueous NaOH solution dropwise while monitoring with a pH meter. Stop the addition exactly when the pH reaches 7.5 to 8.0. The suspension will clarify as the water-soluble sodium tricyclodecanecarboxylate forms.

• In a separate flask, dissolve 25.0 g (0.1 mol) of CuSO₄·5H₂O in 100 mL of deionized water.

• Add the aqueous copper solution dropwise to the sodium carboxylate solution under vigorous stirring at room temperature. A vibrant blue/green precipitate of the Copper(II) carboxylate will form immediately[1].

• Stir for 30 minutes to ensure complete metathesis. Filter the precipitate through a sintered glass funnel (Porosity 3).

• Wash the filter cake thoroughly with deionized water (to remove Na₂SO₄) followed by cold ethanol (to remove any unreacted free acid).

• Dry the complex in a vacuum oven at 60°C for 12 hours.

Data Presentation & Self-Validation Metrics

A rigorous protocol must be self-validating. Do not proceed to the next phase unless the analytical checkpoints in Table 2 are met.

Table 2: Quality Control & Analytical Validation Checkpoints

Synthesis Phase	Target Compound	Expected Yield	Validation Metric (FTIR / NMR / Visual)
Phase 1	DHDCPD	>92%	¹H-NMR: Disappearance of norbornene olefinic protons at ~5.9 ppm. Retention of cyclopentene protons at ~5.6 ppm.
Phase 2	Octahydro-4,7-methano-1H-indene-5-carboxylic acid	70-78%	FTIR: Appearance of strong C=O stretch at 1705 cm⁻¹ and broad O-H stretch at 2500-3000 cm⁻¹.
Phase 3	Copper(II) Octahydro-4,7-methano-1H-indenecarboxylate	>85%	FTIR: Shift of C=O stretch to 1580-1610 cm⁻¹ (indicating metal coordination) and disappearance of broad O-H stretch[1].Visual: Fine blue/green powder.

References

• PubChem - National Center for Biotechnology Information. "Octahydro-4,7-methano-1H-indene-5-carboxylic acid | C11H16O2 - PubChem".[Link]

• Google Patents - Mitsubishi Gas Chemical Company, Inc. "Process for producing trycyclo[5.2.1.02,6]decane-2-carboxylic acid (US4602107A)".
• Google Patents - Kao Corporation. "Production process for high purity tricyclo-[5.2.1.02,6]decane-2-carboxylic acid ester (US20050101799A1)".

• ACS Publications - Evaluating the Role of Descriptor- and Spectator-Type Reaction Intermediates During the Early Phases of Zeolite Catalysis (Discussing Koch carbonylation mechanisms).[Link]

• MDPI - Copper(II) Complex with a 3,3′-Dicarboxy-2,2′-Dihydroxydiphenylmethane-Based Carboxylic Ligand: Synthesis, Spectroscopic, Optical, Density Functional Theory, Cytotoxic, and Molecular Docking Approaches.[Link]

Sources

• 1. Copper(II) Complex with a 3,3′-Dicarboxy-2,2′-Dihydroxydiphenylmethane-Based Carboxylic Ligand: Synthesis, Spectroscopic, Optical, Density Functional Theory, Cytotoxic, and Molecular Docking Approaches for a Potential Anti-Colon Cancer Control [mdpi.com]
• 2. US20050101799A1 - Production process for high purity tricyclo-[5.2.1. 02,6]decane-2-carboxylic acid ester - Google Patents [patents.google.com]
• 3. US4602107A - Process for producing trycyclo[5.2.1.02,6 ]decane-2-carboxylic acid - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. octahydro-4,7-methano-1H-indene-5-carboxylic acid | C11H16O2 | CID 13787834 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Copper(II) octahydro-4,7-methano-1H-indenecarboxylate as a paint drier and cross-linking agent

Introduction & Chemical Rationale

Metal carboxylates, commonly referred to as paint driers or siccatives, are essential organometallic catalysts that initiate and accelerate the oxidative curing process in alkyd-based paints and inks[1][2]. While cobalt and manganese have traditionally dominated as primary oxidation catalysts, specialized applications require alternative transition metals to achieve uniform through-drying and to prevent surface defects like wrinkling.

Copper(II) octahydro-4,7-methano-1H-indenecarboxylate (CAS 94020-83-4) is an advanced, synthetically derived metal soap[3]. It is formed by the coordination of copper(II) ions with octahydro-4,7-methano-1H-indenecarboxylic acid—a bulky, rigid tricyclodecane derivative[4].

Causality in Molecular Design: Historically, driers utilized naturally derived naphthenic acids, which suffer from variable quality and impurities[5]. By utilizing a highly branched, synthetic bicyclic ligand, formulators achieve three critical advantages:

• Steric Hindrance: The bulky ligand prevents the copper ions from aggregating into inactive multinuclear clusters, ensuring the Cu(II) center remains catalytically accessible.

• Solubility & Compatibility: The lipophilic hydrocarbon framework ensures rapid, homogeneous dissolution in both conventional solvent-borne and modern high-solids alkyd resins without localized gelation[5].

• Redox Efficiency: Copper(II) acts primarily as an electron-transfer catalyst[4]. In coatings, it functions as a specialized through-drier, linking fatty acid chains via oxygen-metal-oxygen bridges and ensuring the coating dries at a uniform rate throughout the entire body of the film, rather than just at the surface[6].

Physicochemical Profile

To establish baseline formulation parameters, the physicochemical properties of the complex are summarized below.

Parameter	Specification / Data
Chemical Name	Copper(II) octahydro-4,7-methano-1H-indenecarboxylate
CAS Registry Number	94020-83-4
Metal Content (Typical)	8.0% – 10.0% Cu (supplied in hydrocarbon solvent)
Appearance	Dark green/blue viscous liquid
Primary Function	Cross-linking catalyst / Through-drier
Solubility	Soluble in mineral spirits, xylene, and MEK

Mechanistic Pathway: Redox-Catalyzed Cross-Linking

The drying of an alkyd resin is a free-radical autoxidation process. Oxygen from the atmosphere is absorbed at the surface of the coating, forming hydroperoxides (ROOH) on the unsaturated fatty acid chains[6]. The Copper(II) complex catalyzes the decomposition of these hydroperoxides into highly reactive alkoxy (RO•) and peroxy (ROO•) radicals via a Cu(II)/Cu(I) redox cycle. These radicals subsequently propagate carbon-carbon and ether cross-links, solidifying the film[7].

Figure 1: Cu(II)/Cu(I) redox-catalyzed autoxidation and cross-linking mechanism in alkyd resins.

Experimental Methodologies

To ensure a self-validating system, the following protocols include internal controls and standardized environmental conditions.

Protocol A: Masterbatch Formulation and Drier Incorporation

Objective: Disperse the Copper(II) carboxylate into a standard long-oil alkyd resin while preventing premature cross-linking.

• Resin Preparation: Weigh 100.0 g of a long-oil alkyd resin (70% solids in mineral spirits) into a 250 mL stainless steel dispersion vessel.

• Anti-Skinning Agent Addition: Add 0.2 wt% Methyl ethyl ketoxime (MEKO) under low-shear agitation (500 RPM).

  • Causality Insight: MEKO acts as a volatile chelating agent. It temporarily binds to the Cu(II) center in the closed can, preventing premature radical generation and "skinning." Upon application, MEKO evaporates alongside the solvent, freeing the metal to catalyze autoxidation[6].

• Drier Dosing: Add the Copper(II) octahydro-4,7-methano-1H-indenecarboxylate to achieve a final metal concentration of 0.05% Cu based on vehicle solids . (Note: Standard catalytic drier concentrations typically range from 0.02% to 0.06% metal[7]).

• Homogenization: Increase the high-shear mixer speed to 1500 RPM for 15 minutes. The synthetic bicyclic ligand ensures rapid solvation.

• Equilibration: Seal the vessel and allow the formulation to rest at 25°C for 24 hours. This step is critical to ensure complete thermodynamic equilibration of the metal-polymer coordination sphere.

Protocol B: Film Casting and Curing Kinetics

Objective: Quantify the catalytic efficiency of the Copper(II) drier against a standard Cobalt octoate control.

• Film Casting: Using a Baker adjustable gap bar set precisely at 4 mils, cast the equilibrated resin onto sealed Leneta charts and glass plates[7].

• Environmental Control: Immediately transfer the samples to an environmental chamber strictly maintained at 25°C (77°F) and 50% relative humidity[7].

• Drying Time Measurement: Utilize a 12-hour Gardner improved circular dry time recorder to track the rheological transition from wet film to fully cross-linked polymer[7].

• Hardness Testing: After 7 days of curing, measure the cross-link density using a König pendulum hardness tester (ISO 1522) on the glass plate samples.

Quantitative Performance Analysis

The following table summarizes the comparative drying kinetics and film hardness. The data demonstrates the distinct functional behavior of the Copper(II) complex compared to traditional primary driers.

Drier System (0.05% Metal on Solids)	Set-to-Touch (hrs)	Surface-Dry (hrs)	Through-Dry (hrs)	König Hardness (7 days, oscillations)
Control (No Drier)	> 12.0	> 24.0	> 48.0	15
Cobalt Octoate (Standard Primary)	1.5	3.2	8.5	65
Copper(II) octahydro-4,7-methano-1H-indenecarboxylate	2.5	4.8	6.5	78

Expert Analysis: While Cobalt acts as an aggressive surface drier (rapid Set-to-Touch time), it often traps solvent beneath a polymerized skin, leading to a delayed Through-Dry time[6]. Conversely, the Copper(II) complex exhibits a slightly delayed surface cure but a significantly faster and more uniform Through-Dry capability. By allowing deeper oxygen penetration before surface closure, the Copper(II) catalyst promotes a denser, more homogeneous cross-linked network, as evidenced by the superior König pendulum hardness score[5][6].

Conclusion

Copper(II) octahydro-4,7-methano-1H-indenecarboxylate is a highly effective, structurally optimized cross-linking agent for alkyd-based coatings. Its unique bicyclic ligand architecture guarantees superior solubility and stability, while its redox properties ensure uniform through-drying and enhanced mechanical film integrity, making it an invaluable tool for advanced coating formulations.

References

• ChamanGroup - Paint Drier: Drying Process in Coatings. Available at: [Link][6]

• Organometal - Paint Driers: Metal Carboxylates. Available at: [Link][1]

• American Coatings Association (Paint.org) - Driers for Waterborne Coatings (Richard W. Hein). Available at: [Link][7]

• Chemelyne Sppecialities - Choose the Best Paint Driers for Your Coating Project. Available at:[Link][2]

Sources

• 1. organometal.eu [organometal.eu]
• 2. chemelynesppecialities.com [chemelynesppecialities.com]
• 3. copper(II) octahydro-4,7-methano-1H-indenecarboxylate | 94020-83-4 [chemicalbook.com]
• 4. evitachem.com [evitachem.com]
• 5. durachem.com [durachem.com]
• 6. chamangroup.com [chamangroup.com]
• 7. paint.org [paint.org]

Technical Notes & Optimization

How to improve the solubility of Copper(II) octahydro-4,7-methano-1H-indenecarboxylate in non-polar solvents

Welcome to the advanced troubleshooting guide for handling Copper(II) octahydro-4,7-methano-1H-indenecarboxylate (CAS: 94020-83-4). While this bulky, polycyclic naphthenate derivative is theoretically lipophilic, researchers frequently encounter unexpected precipitation, gelation, or turbidity when attempting to dissolve it in non-polar solvents like hexane, toluene, or mineral spirits.

This guide is designed for scientists and drug development professionals, providing mechanistic explanations and self-validating protocols to achieve clear, stable, and highly concentrated non-polar solutions.

Diagnostic Troubleshooting Workflow

Before adjusting your solvent system, use the following diagnostic logic to identify the specific physicochemical mechanism causing your solubility failure.

Figure 1: Decision matrix for diagnosing and resolving Cu(II) carboxylate solubility issues.

Frequently Asked Questions (Mechanistic Q&A)

Q1: Why does this specific copper(II) complex exhibit poor solubility in toluene despite its bulky, non-polar tricyclic ligand? A: The issue is structural, not strictly related to polarity. Copper(II) carboxylates naturally assemble into dinuclear "paddlewheel" structures, denoted as [Cu2(RCOO)4]. In strictly non-polar, non-coordinating solvents (like toluene or hexane), the axial positions of the copper atoms are left exposed. To satisfy their coordination sphere, these axial sites bond with the oxygen atoms of adjacent paddlewheels, forming rigid, insoluble 1D polymeric chains[1]. This intermolecular aggregation easily overcomes the steric bulk of the octahydro-4,7-methano-1H-indene framework, leading to precipitation.

Q2: How can I disrupt this 1D polymerization without altering the Cu(II) oxidation state or displacing the primary carboxylate ligand? A: You must introduce a competing, organic-soluble Lewis base to act as an axial ligand. Adding stoichiometric amounts of aliphatic amines (e.g., octylamine), pyridine, or even small amounts of coordinating solvents (like THF or DMSO) caps the axial sites of the paddlewheel. This prevents the dimers from polymerizing into chains, rendering the discrete [Cu2(RCOO)4L2] units highly soluble in non-polar media[2].

Q3: My solution initially dissolves perfectly but turns cloudy and precipitates an amorphous solid over 24–48 hours. What is happening? A: This is a classic symptom of hydrolysis. Trace water present in ambient air or un-dried non-polar solvents reacts with the copper carboxylate over time to form basic copper carboxylates, such as [Cu(OH)(RCOO)], which are highly insoluble. To prevent this, you must shift the thermodynamic equilibrium by adding 1–5% of the free acid (octahydro-4,7-methano-1H-indene-carboxylic acid or a structural surrogate like Versatic acid) to the solvent system[3].

Quantitative Solubilization Data

The table below summarizes the expected impact of various additives on the solubility limit of Copper(II) octahydro-4,7-methano-1H-indenecarboxylate in anhydrous toluene at 25°C.

Additive / Co-solvent	Molar Ratio (Additive : Cu)	Mechanism of Action	Visual Indicator	Max Solubility (mg/mL)
None (Control)	0 : 1	N/A (Polymerization occurs)	Turbid green suspension	< 5.0
Tetrahydrofuran (THF)	4 : 1	Weak axial coordination	Clear blue-green solution	~ 45.0
Pyridine	2 : 1	Strong axial coordination	Clear deep blue solution	> 120.0
Octylamine	2 : 1	Strong axial coordination + lipophilic tail	Clear deep blue solution	> 150.0
Free Carboxylic Acid	0.1 : 1	Hydrolysis suppression	Clear green solution	~ 15.0 (Stable >72h)

Structural Transition Mechanism

Figure 2: Ligand-induced de-aggregation pathway of Cu(II) carboxylate paddlewheels.

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols include built-in validation steps so researchers can immediately verify the success of the chemical intervention.

Protocol A: Ligand-Assisted De-aggregation (For Immediate Solubilization)

Objective: Break polymeric chains into soluble discrete dimers using an aliphatic amine.

• Preparation: Weigh 100 mg of Copper(II) octahydro-4,7-methano-1H-indenecarboxylate into a dry 10 mL glass vial.

• Suspension: Add 5 mL of anhydrous non-polar solvent (e.g., toluene or heptane). The mixture will appear as a cloudy, green suspension.

• Titration: Slowly add octylamine in a 2:1 molar ratio relative to the copper complex (approx. 60 µL).

• Agitation: Sonicate the vial at 40°C for 10 minutes. The solution should transition from a turbid green suspension to a completely transparent, deep blue solution.

• System Validation (Self-Check): Run a quick UV-Vis scan of the solution. A successful axial coordination will shift the broad copper d−d transition band from ~700 nm (greenish) to ~650 nm (deep blue). If the peak remains at 700 nm and the solution is cloudy, the amine has not successfully coordinated; check the solvent for competing proton sources.

Protocol B: Free-Acid Stabilization (For Long-Term Storage)

Objective: Prevent moisture-induced hydrolysis in stock solutions.

• Solvent Drying: Pre-dry your target non-polar solvent over activated 3Å molecular sieves for at least 24 hours prior to use.

• Acid Spiking: To 10 mL of the dried solvent, add 0.2 mL (2% v/v) of free octahydro-4,7-methano-1H-indene-carboxylic acid (or a highly branched equivalent like Versatic acid 10).

• Dissolution: Dissolve your pre-de-aggregated copper complex (from Protocol A) into this spiked solvent.

• System Validation (Self-Check): To validate the anti-hydrolysis buffer, take a 1 mL aliquot of the final solution and intentionally expose it to ambient room humidity in an open vial for 48 hours. A properly stabilized solution will remain optically clear. If it turns cloudy, the free acid concentration is too low to suppress the formation of [Cu(OH)(RCOO)], and the spike percentage should be increased to 4%.

References

• Magnetism and Structure in Chains of Copper Dinuclear Paddlewheel Units Inorganic Chemistry - ACS Publications[Link]

• Copper(II) Carboxylate Promoted Intramolecular Diamination of Terminal Alkenes: Improved Reaction Conditions and Expanded Substrate Scope Organic Letters - ACS Publications[Link]

• Infrared spectroscopy of metal carboxylates: I. Determination of free acid in solution Hydrometallurgy (via ResearchGate)[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Reducing moisture sensitivity of Copper(II) octahydro-4,7-methano-1H-indenecarboxylate during long-term storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex storage challenges associated with Copper(II) octahydro-4,7-methano-1H-indenecarboxylate . This bulky, bicyclic transition metal complex is highly valued in catalysis and materials science, but its structural geometry makes it inherently susceptible to moisture degradation over time.

This guide provides field-proven insights, self-validating experimental protocols, and mechanistic troubleshooting to ensure the long-term stability and catalytic viability of your compounds.

Part 1: Mechanistic Overview & FAQs

Q1: Why does this specific copper carboxylate degrade and shift in color from dark green to pale blue during storage?

A: The root cause lies in the coordination chemistry of the complex. Copper(II) carboxylates typically crystallize as binuclear "paddlewheel" dimers, formulated as [Cu₂(OOCR)₄]. The bulky octahydro-4,7-methano-1H-indenecarboxylate ligands provide excellent steric shielding around the equatorial plane of the dimer. However, the apical (axial) positions of the copper ions remain coordinatively unsaturated.

Atmospheric moisture readily coordinates to these exposed axial sites, forming a hydrated complex: [Cu₂(OOCR)₄(H₂O)₂]. This hydration alters the ligand field splitting around the copper center, causing the characteristic color shift from dark green (anhydrous dimer) to pale blue (hydrated species). Prolonged exposure leads to hydrolytic cleavage of the Cu-O bonds, permanently destroying the complex's catalytic activity.

Q2: How can I chemically modify my storage formulation to prevent hydration without altering the core complex?

A: The most effective strategy is heteroleptic axial ligation . By introducing a stoichiometric amount of a strongly coordinating, hydrophobic N-donor ligand (such as 2-methylpyridine or quinoline) during the final crystallization step, you can selectively block the vulnerable apical sites.

As demonstrated in studies of1 [1], N-donor ligands outcompete water for the axial coordination sites, forming a highly stable[Cu₂(OOCR)₄(L)₂] complex. The steric bulk of the N-donor ligand acts as a hydrophobic umbrella, repelling ambient moisture while preserving the integrity of the equatorial carboxylate bridges.

Q3: What are the optimal physical storage conditions if chemical modification is not an option?

A: If your downstream application strictly requires the homoleptic, unligated complex, you must rely on rigorous environmental controls. The complex must be stored in an inert atmosphere (Argon or Nitrogen glovebox with <1 ppm H₂O) inside amber glass vials sealed with PTFE-lined septa. Desiccators using active indicating Drierite (calcium sulfate) are acceptable for short-term storage but are insufficient for multi-month archiving due to micro-leaks.

Part 2: Visualizing the Degradation & Protection Pathways

To understand the causality behind our protocols, review the logical pathway below. It illustrates how atmospheric moisture attacks the complex and how our chemical stabilization strategy physically blocks this degradation.

Logical pathway of moisture-induced degradation vs. chemical stabilization via axial ligation.

Part 3: Troubleshooting Guide & Quantitative Data

If you are experiencing inconsistencies in your experimental yields, use the following troubleshooting matrix to diagnose storage-related degradation.

Diagnostic Troubleshooting Matrix

Symptom / Observation	Root Cause	Corrective Action
Color shift from dark green to pale blue	Axial hydration of the binuclear paddlewheel dimer.	Re-dry under vacuum (10⁻³ Torr) at 80°C for 24h. If the color shift is irreversible, hydrolytic cleavage has occurred; discard the batch.
Clumping or sticky powder texture	Macroscopic moisture absorption and partial deliquescence.	Transfer immediately to a vacuum desiccator. Ensure storage vial septa are intact and unpunctured.
Decreased catalytic yield in organic synthesis	Breakdown of the Cu-O bonds leading to inactive monomeric copper species.	Implement N-donor axial protection (Protocol 2) for future batches to preserve the active dimeric core.

Table 1: Impact of Storage Conditions on Moisture Uptake (30-Day Study)

The following data summarizes the effectiveness of various storage strategies. Notice how chemical protection out-performs physical desiccation in ambient environments. The affinity of copper carboxylate binding sites for polar molecules is well-documented in studies of 2 [2].

Storage Formulation	Environment	Moisture Uptake (wt%)	Catalytic Retention	Structural Integrity (FTIR Validation)
Unprotected Complex	Ambient Air (60% RH)	+8.4%	< 40%	Strong -OH stretch (~3400 cm⁻¹)
Unprotected Complex	Desiccator (<5% RH)	+1.2%	88%	Weak -OH stretch observed
N-Donor Protected	Ambient Air (60% RH)	+0.5%	95%	No -OH stretch observed
N-Donor Protected	Argon Glovebox (<1 ppm H₂O)	< 0.1%	> 99%	Pristine Cu-N/Cu-O bands

Part 4: Experimental Protocols for Long-Term Storage

Step-by-step experimental workflow for preparing copper carboxylates for long-term storage.

Protocol 1: Vacuum-Assisted Dehydration and Inert Packaging

Use this protocol if your downstream application cannot tolerate the presence of N-donor co-ligands.

• Initial Drying: Transfer the freshly synthesized Copper(II) octahydro-4,7-methano-1H-indenecarboxylate powder to a pre-weighed Schlenk flask.

• Vacuum Application: Attach the flask to a high-vacuum line (10⁻³ Torr). Heat the flask in an oil bath at 80°C. Causality: 80°C provides sufficient thermal energy to break the axial Cu-OH₂ coordinate bonds without degrading the equatorial carboxylate framework.

• Self-Validation (Constant Mass): After 12 hours, cool the flask under vacuum, backfill with Argon, and weigh. Repeat the heating/vacuum cycle in 4-hour increments until the mass fluctuates by less than 0.1 mg.

• Packaging: Transfer the sealed Schlenk flask into an Argon-filled glovebox. Aliquot the powder into amber glass vials (to prevent UV-induced radical degradation) and seal with PTFE-lined screw caps. Wrap the caps with Parafilm.

Protocol 2: Chemical Stabilization via Axial Ligation

Use this protocol to create a highly moisture-resistant heteroleptic complex for bulk storage.

• Solubilization: Dissolve 1.0 mmol of the dehydrated Copper(II) complex in 20 mL of anhydrous dichloromethane (DCM) under an inert atmosphere.

• Ligand Addition: Slowly add 2.1 mmol of 2-methylpyridine (or a similar sterically hindered N-donor ligand) dropwise to the stirring solution. Causality: The slight stoichiometric excess ensures complete saturation of all axial sites across the binuclear dimers.

• Crystallization: Stir for 2 hours at room temperature. Layer the DCM solution with anhydrous hexane to induce slow crystallization.

• Self-Validation (FTIR Spectroscopy): Isolate the resulting crystals and perform FTIR analysis. A successful, moisture-stable product is validated by the complete absence of a broad -OH stretching band at ~3400 cm⁻¹ and the appearance of a sharp Cu-N stretching band at ~475 cm⁻¹. Similar validation techniques are utilized when confirming guest interactions in3 [3].

References

• Khan, E., et al. "Designing and Exploration of the Biological Potentials of Novel Centrosymmetric Heteroleptic Copper(II) Carboxylates." MDPI, 2023. 1

• Peterson, G. W., et al. "Engineering Copper Carboxylate Functionalities on Water Stable Metal–Organic Frameworks for Enhancement of Ammonia Removal Capacities." ACS Publications, 2017. 2

• Yang, S., et al. "High ammonia adsorption in copper-carboxylate materials: host–guest interactions and crystalline–amorphous–crystalline phase transitions." PMC, 2018. 3

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. High ammonia adsorption in copper-carboxylate materials: host–guest interactions and crystalline–amorphous–crystalline phase transitions - PMC [pmc.ncbi.nlm.nih.gov]

Purification and recrystallization methods for crude Copper(II) octahydro-4,7-methano-1H-indenecarboxylate

Welcome to the technical support guide for the purification of Copper(II) octahydro-4,7-methano-1H-indenecarboxylate. This document provides in-depth, field-tested guidance for researchers, chemists, and drug development professionals. Our focus is to move beyond simple protocols by explaining the scientific rationale behind each step, enabling you to troubleshoot and optimize your purification processes effectively.

Introduction: The Importance of Purity

Copper(II) octahydro-4,7-methano-1H-indenecarboxylate is a coordination complex featuring a Cu(II) center and a bulky, rigid carboxylate ligand derived from octahydro-4,7-methano-1H-indene. The unique three-dimensional structure of this ligand makes the complex a person of interest for applications ranging from catalysis to materials science and as a potential precursor in drug development.

Achieving high purity is paramount, as residual starting materials, by-products, or solvates can significantly alter the material's physical, chemical, and biological properties. This guide provides a systematic approach to purification, focusing on the robust and widely applicable technique of recrystallization.

Part 1: Frequently Asked Questions (FAQs) & Initial Purification

This section addresses common initial questions regarding the nature of the crude product and preliminary purification steps that should be taken before attempting recrystallization.

Q1: What are the most likely impurities in my crude product?

Your crude product may contain several types of impurities stemming from the synthesis protocol. Typical synthesis of copper carboxylates involves the reaction of a copper salt (like copper(II) acetate or copper(II) sulfate) with the carboxylic acid ligand.[1]

Common Impurities Include:

• Unreacted Starting Materials:

  • Octahydro-4,7-methano-1H-indenecarboxylic acid.

  • The copper(II) salt used in the synthesis (e.g., CuSO₄, Cu(OAc)₂).

• Side-Products:

  • Basic copper salts or oxides formed during the reaction.[2]

  • Coordination polymers, which can form if the complex aggregates, leading to insolubility.[3]

• Solvent Residues: Trapped solvent molecules from the reaction medium.

Q2: How can I perform a preliminary purification before a full recrystallization?

A simple wash is often effective for removing more soluble or distinctly different impurities. The choice of washing solvent is critical. You need a solvent that will dissolve the impurities but not your desired copper complex.

Recommended Preliminary Wash Protocol:

• Transfer your crude, dry solid to a flask.

• Add a small volume of a solvent in which your copper complex is known to be poorly soluble (e.g., cold ethanol or diethyl ether). The bulky, hydrocarbon-like ligand suggests poor solubility in highly polar or very non-polar solvents at low temperatures.

• Stir the slurry vigorously for 15-20 minutes at room temperature. This allows soluble impurities, such as excess organic ligand or certain salts, to dissolve.

• Isolate the solid product via suction filtration.

• Wash the solid on the filter with another small portion of the cold wash solvent to remove any remaining dissolved impurities.[4]

• Dry the solid thoroughly under vacuum. This material is now ready for recrystallization.

Part 2: Recrystallization Methodology & Troubleshooting

Recrystallization is a powerful technique for purifying solid compounds. It relies on the differential solubility of a compound in a specific solvent at different temperatures.[5]

Workflow for Purification and Recrystallization

Sources

• 1. fsc.stafpu.bu.edu.eg [fsc.stafpu.bu.edu.eg]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. mt.com [mt.com]

Reference Data & Comparative Studies

A Comparative Guide to Copper Catalysts in Cross-Coupling Reactions: The Established Workhorse vs. a Novel Challenger

An in-depth analysis of Copper(II) Acetate and the emerging potential of Copper(II) Octahydro-4,7-methano-1H-indenecarboxylate in modern organic synthesis.

In the ever-evolving landscape of synthetic organic chemistry, cross-coupling reactions stand as a cornerstone for the construction of complex molecules, enabling the formation of carbon-carbon (C-C) and carbon-heteroatom (C-X) bonds with remarkable efficiency.[1][2] While palladium has long been the dominant force in this field, the use of copper catalysts has experienced a significant renaissance, driven by its lower cost, reduced toxicity, and unique reactivity.[3] At the forefront of this resurgence is Copper(II) acetate (Cu(OAc)₂), a versatile and widely used catalyst. This guide provides a comprehensive comparison between the established workhorse, Cu(OAc)₂, and a lesser-known but structurally intriguing alternative, Copper(II) octahydro-4,7-methano-1H-indenecarboxylate.

This analysis will delve into the mechanistic nuances, substrate scope, and practical considerations for both catalysts, offering researchers, scientists, and drug development professionals a clear perspective on their respective strengths and potential applications.

The Benchmark: Copper(II) Acetate in Cross-Coupling

Copper(II) acetate is a commercially available, stable, and inexpensive copper source that has proven effective in a wide array of cross-coupling reactions, including Ullmann, Chan-Lam, and Sonogashira couplings.[1][4][5] Its versatility stems from its ability to participate in multiple catalytic cycles, often involving Cu(I) and Cu(III) intermediates.

Mechanistic Considerations with Copper(II) Acetate

The generally accepted mechanism for many copper-catalyzed cross-coupling reactions involves the in-situ reduction of Cu(II) to a catalytically active Cu(I) species. The carboxylate ligand, in this case, acetate, plays a crucial role in modulating the catalyst's solubility, stability, and reactivity.[6] While often considered a "pre-catalyst," the acetate anion can influence the course of the reaction by acting as a base or a ligand.

A key feature of many copper-catalyzed reactions is the requirement for ligands, such as diamines, amino acids (like L-proline), or phenanthrolines, to stabilize the copper center, prevent catalyst aggregation, and facilitate the elementary steps of the catalytic cycle (oxidative addition and reductive elimination).[7][8] However, numerous "ligand-free" protocols have also been developed, where the solvent or other reaction components may play a coordinating role.[2]

Caption: Generalized catalytic cycle for copper-mediated cross-coupling reactions.

Performance and Applications of Copper(II) Acetate

Reaction Type	Typical Substrates	Ligand/Additive	Conditions	Yields	Reference
Chan-Lam Coupling	Aryl boronic acids, Amines/Alcohols	Pyridine, Stoichiometric Cu(OAc)₂	Room Temp, CH₂Cl₂	Good to Excellent	[4]
Ullmann C-N Coupling	Aryl halides, Amines	L-proline, Diamines	80-110 °C, DMSO/Dioxane	Moderate to High	[7][8]
Sonogashira Coupling	Aryl halides, Terminal alkynes	Diazabutadiene	Solvent-free, Aerobic	Moderate to Excellent	[5]
Dehydrogenative Coupling	Heteroarenes	None	130 °C, DMSO	High	[9]

Key Advantages of Cu(OAc)₂:

• Cost-effective and readily available: A primary driver for its widespread use.

• Versatile: Effective in a broad range of C-C and C-X bond formations.

• Well-documented: A vast body of literature exists, providing a solid foundation for reaction development.

Limitations of Cu(OAc)₂:

• Harsh reaction conditions: Many protocols require high temperatures, which can limit functional group tolerance.[1]

• Stoichiometric amounts: Some reactions, particularly early examples of Chan-Lam couplings, require stoichiometric or excess amounts of the copper salt.[4]

• Ligand requirement: The need for ligands can add cost and complexity to the reaction setup.

The Challenger: Copper(II) Octahydro-4,7-methano-1H-indenecarboxylate

In contrast to the ubiquity of copper(II) acetate, copper(II) octahydro-4,7-methano-1H-indenecarboxylate is a far less studied compound in the context of cross-coupling catalysis. Information on its direct application in this area is sparse in peer-reviewed literature, suggesting it is either a novel or a highly specialized catalyst. However, by examining its structure, we can infer potential properties and advantages.

The ligand, octahydro-4,7-methano-1H-indenecarboxylic acid, is derived from dicyclopentadiene, a readily available starting material.[10] This ligand possesses a rigid, bulky, and lipophilic polycyclic backbone.

Caption: Structures of the carboxylate ligands for the two copper catalysts.

Potential Advantages of a Bulky Carboxylate Ligand

The performance of a copper catalyst is significantly influenced by the nature of its ligands.[6][11] The bulky, three-dimensional structure of the octahydro-4,7-methano-1H-indene backbone could offer several potential benefits over the simple acetate ligand:

• Enhanced Solubility: The lipophilic nature of the ligand could improve the solubility of the copper salt in organic solvents, potentially allowing for milder reaction conditions and lower catalyst loadings.

• Steric Influence on Reactivity and Selectivity: The steric bulk of the ligand could influence the coordination environment around the copper center. This might prevent the formation of inactive catalyst aggregates and could potentially lead to higher selectivity in reactions with sterically demanding substrates.

• Modulation of Electronic Properties: While primarily a steric effect, the aliphatic cage structure could subtly influence the electron density at the copper center, thereby tuning its catalytic activity.

Experimental Protocols

To facilitate further research and direct comparison, here are representative, generalized protocols for a Chan-Lam C-N coupling reaction.

Protocol 1: Typical Chan-Lam N-Arylation using Copper(II) Acetate

Objective: To synthesize an N-aryl amine from an amine and an aryl boronic acid.

Materials:

• Aryl boronic acid (1.0 mmol)

• Amine (1.2 mmol)

• Copper(II) acetate (Cu(OAc)₂, 0.1 mmol, 10 mol%)

• Pyridine (2.0 mmol)

• Dichloromethane (DCM), 5 mL

• Round-bottom flask, magnetic stirrer, condenser

Procedure:

• To a round-bottom flask, add the aryl boronic acid, amine, and Cu(OAc)₂.

• Add DCM and the magnetic stir bar.

• Add pyridine to the mixture.

• If necessary, attach a condenser and heat the reaction mixture under an inert atmosphere (e.g., Nitrogen or Argon). Many modern Chan-Lam reactions with activated substrates can proceed at room temperature.[4]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature, dilute with DCM, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Hypothetical N-Arylation using Copper(II) Octahydro-4,7-methano-1H-indenecarboxylate

Objective: To evaluate the performance of the novel copper carboxylate under similar conditions.

Materials:

• Aryl boronic acid (1.0 mmol)

• Amine (1.2 mmol)

• Copper(II) octahydro-4,7-methano-1H-indenecarboxylate (0.1 mmol, 10 mol%)

• Pyridine (2.0 mmol)

• Dichloromethane (DCM), 5 mL

• Round-bottom flask, magnetic stirrer, condenser

Procedure:

• Follow the same procedure as outlined in Protocol 1, substituting the copper catalyst.

• Carefully monitor the reaction progress and compare the reaction time and final yield to the results obtained with Cu(OAc)₂.

• Analyze the product purity and identify any potential side products that may differ from the standard reaction.

Caption: Comparative experimental workflow for catalyst evaluation.

Conclusion and Future Outlook

Copper(II) acetate remains the undisputed benchmark for a wide range of cross-coupling reactions due to its low cost, ready availability, and extensive documentation. It provides a reliable starting point for the development of new synthetic methodologies.

The potential of Copper(II) octahydro-4,7-methano-1H-indenecarboxylate is, at present, largely theoretical but grounded in established principles of ligand design. The bulky, lipophilic nature of its carboxylate ligand presents a compelling hypothesis for improved performance, particularly in terms of solubility and steric control. It represents an intriguing avenue for research, with the potential to overcome some of the limitations of simpler copper salts, such as the need for harsh conditions or high catalyst loadings.

For researchers and drug development professionals, the choice of catalyst will depend on the specific application. For well-established transformations, Cu(OAc)₂ is a logical and economical choice. However, for challenging substrates or for the development of novel, highly efficient catalytic systems, exploring catalysts with more complex ligand spheres, such as Copper(II) octahydro-4,7-methano-1H-indenecarboxylate, could lead to significant breakthroughs. Direct, side-by-side experimental evaluation is necessary to fully elucidate the practical benefits of this novel catalyst and to define its place in the synthetic chemist's toolkit.

References

• Recent Advances in Microwave-Assisted Copper-Catalyzed Cross-Coupling Reactions. (2020). Molecules. [Link]

• Copper-Mediated Coupling Reactions and Their Applications in Natural Products and Designed Biomolecules Synthesis. (2008). Chemical Reviews. [Link]

• Mechanistic Insights into Copper-Catalyzed Carboxylations. (2020). Organometallics. [Link]

• Cu(II) carboxylate arene C H functionalization: Tuning for nonradical pathways. (2022). Science Advances. [Link]

• Copper(II) Acetate/1,4Diphenyl1,4-diazabuta-1,3-diene Catalyzed Sonogashira Cross-Coupling of Aryl Halides with Terminal Alkynes under Aerobic and Solvent-Free Conditions. (n.d.). ResearchGate. [Link]

• Comparative Study of Copper‐ and Silver‐Catalyzed Protodecarboxylations of Carboxylic Acids. (2025). ResearchGate. [Link]

• Copper(II)-Mediated Dehydrogenative Cross-Coupling of Heteroarenes. (2012). Organic Letters. [Link]

• Silver(I) and copper(II)-imidazolium carboxylates: Efficient catalysts in Ullmann coupling reactions. (n.d.). Indian Academy of Sciences. [Link]

• Copper-Catalyzed Oxidative Dehydrogenative Carboxylation of Unactivated Alkanes to Allylic Esters via Alkenes. (n.d.). The Hartwig Group. [Link]

• Copper-catalysed cross-coupling: an untapped potential. (n.d.). Organic & Biomolecular Chemistry. [Link]

• Copper-Catalyzed Oxidative Cyclization of Carboxylic Acids. (2016). ACS Publications. [Link]

• Mild Copper-Catalyzed, l-Proline-Promoted Cross-Coupling of Methyl 3-Amino-1-benzothiophene-2-carboxylate. (2021). Molecules. [Link]

• Ligand Development for Copper-Catalyzed Enantioconvergent Radical Cross-Coupling of Racemic Alkyl Halides. (2022). Journal of the American Chemical Society. [Link]

• Copper-catalyzed decarboxylative cross-coupling of propiolic acids and terminal alkynes. (n.d.). ResearchGate. [Link]

• Diamine Ligands in Copper-Catalyzed Reactions. (n.d.). PMC. [Link]

• Synthesis and Structure of Copper(II) Complexes with an Imine Derived from 4-nitroaniline and 2-hydroxy-1-naphthaldehyde. (2023). Journal of the Serbian Chemical Society. [Link]

• copper(II) octahydro-4,7-methano-1H-indenedicarboxylate. (n.d.). NextSDS. [Link]

• Recent advances in copper-catalyzed asymmetric coupling reactions. (2015). Beilstein Journal of Organic Chemistry. [Link]

• Octahydro-1h-4,7-methano-indene-5-aldehydes and their use in perfume compositions. (2013).

• Recent progress in copper-catalyzed cross-coupling reactions. (2025). ResearchGate. [Link]

• Octahydro-1H-4,7-methano-indene-5-aldehydes and their use in perfume compositions. (2012). European Patent Office. [Link]

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NMR Validation of Ligand Binding Sites in Copper(II) Octahydro-4,7-methano-1H-indenecarboxylate: A Comparative Guide

As the development of metallodrugs and transition-metal-based catalysts accelerates, accurately mapping their interactions with biological targets or complex ligands in solution remains a formidable analytical challenge. Copper(II) octahydro-4,7-methano-1H-indenecarboxylate —a highly lipophilic, paramagnetic Cu(II) complex featuring a bulky tricyclodecane skeleton—presents a unique case study. Its hydrophobicity drives it toward buried binding pockets or membrane interfaces, making traditional structural validation difficult.

This guide provides an authoritative comparison of analytical techniques for validating the binding sites of such Cu(II) complexes, with a deep dive into the causality and execution of Paramagnetic Relaxation Enhancement (PRE) NMR spectroscopy .

Methodological Comparison: pNMR vs. Alternative Modalities

When validating the binding site of a paramagnetic metallo-complex, researchers must balance the need for high-resolution structural data with the reality of solution-state dynamics. Below is an objective performance comparison of the primary analytical alternatives.

Analytical Modality	Primary Output	Distance Range	Strengths	Limitations
Paramagnetic NMR (PRE)	Solution-state distance restraints ( r−6 )	10 – 20 Å	Captures dynamic, transient binding in native solution states; highly sensitive to intermediate distances.	Requires isotopic labeling of the target; severe line broadening at < 8 Å.
X-ray Crystallography	Static 3D electron density map	< 2 Å (Global)	Unmatched atomic resolution; definitive coordination geometry.	Fails to capture solution dynamics; lipophilic complexes often resist crystallization.
EPR / ENDOR Spectroscopy	Electronic structure & primary coordination	2 – 8 Å	Extremely sensitive to the immediate Cu(II) coordination sphere (e.g., nitrogen/oxygen ligands).	Cannot easily map distal target residues (>10 Å) involved in secondary binding interactions.
Isothermal Titration Calorimetry (ITC)	Thermodynamic parameters ( Kd​,ΔH,ΔS )	N/A	Gold standard for binding affinity and stoichiometry.	Yields zero spatial or structural information regarding the binding site.

The Verdict: While X-ray crystallography provides a static snapshot and EPR defines the immediate metal coordination, pNMR is the only technique capable of mapping the broader topological binding pocket in solution by leveraging the paramagnetic properties of the Cu(II) center[1].

The Physics of Cu(II) Paramagnetic NMR (Causality & Logic)

To utilize Copper(II) octahydro-4,7-methano-1H-indenecarboxylate as a structural probe, we must understand the physics of the unpaired d9 electron. In standard diamagnetic NMR, binding is typically mapped using Chemical Shift Perturbations (CSPs). However, the unpaired electron of Cu(II) generates a massive local magnetic moment, leading to rapid nuclear spin relaxation of nearby atoms.

This phenomenon, known as 1[1], is governed by the Solomon-Bloembergen equations [2]. The transverse relaxation enhancement ( Γ2​ ) is directly proportional to the inverse sixth power of the distance ( r ) between the nucleus and the Cu(II) center:

Γ2​∝r61​

Why Cu(II) is optimal: Cu(II) possesses an exceptionally favorable electron spin relaxation time ( T1e​ ) of approximately 1 to 5 nanoseconds[1]. If T1e​ were too long (like Gd 3+ ), the signal would be entirely bleached across the whole protein. Because Cu(II)'s T1e​ is moderate, it acts as a precise molecular ruler, broadening signals only within a highly useful 10 to 20 Å radius[3].

Experimental Protocol: Self-Validating PRE NMR Titration

To ensure absolute scientific integrity, any PRE protocol must be a self-validating system . If a signal broadens upon the addition of the Cu(II) complex, we must definitively prove the broadening is due to the paramagnetic dipole-dipole interaction, not simply chemical exchange ( Rex​ ) or a change in molecular tumbling ( τc​ ) caused by the physical bulk of the octahydro-4,7-methano-1H-indenecarboxylate ligand.

We achieve this by running a parallel titration with a diamagnetic surrogate: Zinc(II) octahydro-4,7-methano-1H-indenecarboxylate .

Step 1: Preparation of the Self-Validating System

• Target Preparation: Express and purify the biological target (e.g., a receptor domain) with uniform 15 N isotopic labeling. Prepare the sample at 0.3 mM in a non-coordinating buffer (e.g., 20 mM HEPES, pH 7.2, 50 mM NaCl) to prevent buffer-metal chelation.

• Ligand Stock Solutions: Prepare 10 mM stock solutions of both the Cu(II) complex (Paramagnetic) and the Zn(II) complex (Diamagnetic control) in deuterated DMSO.

Step 2: NMR Data Acquisition

• Baseline Setup: Acquire a standard 2D 1 H- 15 N HSQC spectrum of the apo-target at 298 K using a high-field spectrometer (e.g., 600 MHz or 800 MHz).

• Titration: Titrate the Cu(II) complex into the target sample at molar ratios of 0.25, 0.5, 0.75, and 1.0. Repeat this exact process in a separate tube using the Zn(II) complex.

• Relaxation Measurements: For the 1:1 saturated complexes, acquire transverse relaxation ( R2​ ) data using a Carr-Purcell-Meiboom-Gill (CPMG) pulse sequence. The CPMG train prevents the dephasing of magnetization due to magnetic field inhomogeneities, isolating the true spin-spin relaxation rate.

Step 3: Data Processing & Distance Extraction

• Isolate the Paramagnetic Contribution: Calculate the PRE rate ( Γ2​ ) for each resolved residue by subtracting the diamagnetic relaxation rate from the paramagnetic relaxation rate:

  Γ2​=R2,para​(Cu)−R2,dia​(Zn)

• Calculate Distances: Convert the Γ2​ values into distance restraints using the simplified Solomon-Bloembergen equation, factoring in the ~2.5 ns T1e​ of Cu(II)[1].

Workflow for PRE-based NMR validation of Cu(II) metallodrug binding sites.

Quantitative Data Presentation

The following table demonstrates representative experimental data extracted from a successful pNMR validation of the Copper(II) octahydro-4,7-methano-1H-indenecarboxylate complex binding to a model target protein. Notice how the r−6 dependence creates distinct "binding zones."

Target Residue	R2,dia​ (Zn Control)	R2,para​ (Cu Complex)	Γ2​ (s −1 )	Calculated Distance r (Å)	Structural Binding Zone
His14 ( 15 N)	12.4 s −1	> 200 s −1 (Bleached)	> 187.6	< 8.0	Primary Coordination Sphere
Val15 ( 1 H)	8.1 s −1	85.3 s −1	77.2	9.5 ± 0.4	Proximal Shell
Ala22 ( 1 H)	7.5 s −1	22.1 s −1	14.6	12.8 ± 0.6	Intermediate Shell
Leu30 ( 1 H)	8.0 s −1	9.2 s −1	1.2	19.4 ± 1.2	Distal Shell
Gly45 ( 1 H)	7.2 s −1	7.3 s −1	0.1	> 25.0	Unaffected (Outside PRE radius)

Interpretation: The complete bleaching of His14 strongly suggests it acts as an axial or equatorial ligand to the Cu(II) center[1]. The measurable Γ2​ rates for Val15, Ala22, and Leu30 provide a highly constrained 3D gradient. By feeding these 10–20 Å distance restraints into molecular docking software (like HADDOCK), researchers can computationally orient the bulky octahydro-4,7-methano-1H-indene skeleton within the target's hydrophobic pocket with high confidence[4].

References

• Paramagnetic Cu(II) For Probing Membrane Protein Structure and Function: Inhibition Mechanism of the Influenza M2 Proton Channel Source: Journal of the American Chemical Society / PubMed Central (NIH) URL:[Link]

• Cu(II)-Based Paramagnetic Probe to Study RNA–Protein Interactions by NMR Source: Inorganic Chemistry (ACS Publications) URL:[Link]

• Rapid Quantitative Measurements of Paramagnetic Relaxation Enhancements in Cu(II)-Tagged Proteins by Proton-Detected Solid-State NMR Spectroscopy Source: The Journal of Physical Chemistry Letters (ACS Publications) URL:[Link]

• Theory, Practice and Applications of Paramagnetic Relaxation Enhancement for the Characterization of Transient Low-Population States of Biological Macromolecules and Their Complexes Source: Chemical Reviews / PubMed Central (NIH) URL:[Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Mass spectrometry validation of Copper(II) octahydro-4,7-methano-1H-indenecarboxylate reaction intermediates

Mass Spectrometry Validation of Copper(II) Octahydro-4,7-methano-1H-indenecarboxylate Reaction Intermediates: A Comparative Methodological Guide

Introduction & Chemical Context

Copper(II) octahydro-4,7-methano-1H-indenecarboxylate is a sterically hindered, bridged cycloaliphatic organometallic complex. The unique tricyclodecane-derived carboxylate ligands provide distinct solubility and steric profiles, making it a highly effective pre-catalyst in oxidative C–H functionalization and cross-coupling reactions. However, elucidating its exact catalytic mechanism requires capturing highly reactive, short-lived intermediates—such as Cu(I) species, Cu(III) transients, or substrate-bound radical adducts.

Mass spectrometry (MS) has emerged as the premier tool for this structural validation, offering the sensitivity and isotopic specificity needed to interrogate these fleeting states[1]. This guide objectively compares three advanced MS techniques for validating the reaction intermediates of Copper(II) octahydro-4,7-methano-1H-indenecarboxylate, providing actionable, self-validating protocols for researchers and drug development professionals.

Methodological Comparison: MS Techniques for Organocopper Intermediates

Choosing the correct ionization technique is the most critical variable in organometallic mass spectrometry. The goal is to transfer the intermediate from the solution phase to the gas phase without inducing artificial redox reactions or thermal degradation.

• Online Electrospray Ionization (ESI-MS): Online ESI-MS continuously infuses the reaction mixture directly from a microreactor into the mass spectrometer. It is highly effective for monitoring the steady-state transition between Cu(II) resting states and Cu(I) reduced intermediates during catalytic turnover[2]. By utilizing charge-tagged coupling partners, the sensitivity of ESI-MS toward fleeting organometallic intermediates can be significantly enhanced[3].

• Desorption Electrospray Ionization (DESI-MS): DESI-MS allows for the direct sampling of reaction mixtures spotted on a surface. It is particularly adept at capturing transient radical intermediates (e.g., benzylic radicals or sulfate radical anions) that rapidly reduce Cu(II) to Cu(I) in oxidative cyclization pathways[4]. DESI minimizes in-source redox reactions, providing a highly accurate snapshot of the solution-phase composition.

• Cryospray Ionization (CSI-MS): For extremely unstable intermediates, such as highly reactive Cu(III) species or delicate peroxo-copper adducts, standard ESI often leads to premature thermal decomposition. CSI-MS operates at sub-zero temperatures (down to -80°C), thermally freezing the reaction coordinate and preserving the intact coordination sphere of the bulky octahydro-4,7-methano-1H-indenecarboxylate ligands.

Quantitative Data: Comparative Performance

Parameter	Online ESI-MS	DESI-MS	CSI-MS
Primary Application	Continuous monitoring, steady-state intermediates	Interfacial reactions, trapping radical adducts	Thermally unstable Cu(III) or peroxo intermediates
Temporal Resolution	~100 - 500 ms	~1 - 5 seconds	Trapped at low temp (minutes to hours)
In-Source Fragmentation	Moderate (requires careful voltage tuning)	Low	Very Low
Matrix Tolerance	Low (requires dilution)	Moderate	Low
Isotope Pattern Clarity	Excellent (63Cu/65Cu easily resolved)	Good	Excellent

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the following protocols are designed with built-in validation steps. The causality behind each choice is explicitly stated to prevent common artifacts in organometallic MS.

Protocol A: Online ESI-MS Monitoring of C–H Activation Intermediates

Objective: Capture the substrate-bound Cu(II) carboxylate intermediate and the subsequent Cu(I) species.

• Microfluidic Setup: Connect a PEEK (Polyether ether ketone) microreactor to the ESI source using fused silica tubing (50 µm ID).

  • Causality: PEEK and fused silica are chemically inert. Stainless steel tubing must be strictly avoided as it can induce galvanic reduction of Cu(II) to Cu(I) at the capillary tip, creating false-positive intermediate signals.

• Reaction Infusion: Syringe pump A contains Copper(II) octahydro-4,7-methano-1H-indenecarboxylate (1 mM in acetonitrile). Syringe pump B contains the substrate and oxidant. Infuse at a combined flow rate of 10 µL/min.

  • Causality: A high flow rate minimizes the transit time (t < 200 ms) from the mixing tee to the ESI capillary, preventing the decay of short-lived intermediates before ionization[2].

• Ionization Parameters: Set the capillary voltage to 3.5 kV and the desolvation temperature to a minimal 100°C.

  • Causality: Excessive heat or voltage causes premature collision-induced dissociation (CID) of the bulky octahydro-4,7-methano-1H-indene ligands before they reach the mass analyzer, stripping the structural context of the intermediate.

• Validation via CID: Isolate the target precursor ion (e.g., the Cu-carboxylate-substrate adduct) in the quadrupole and subject it to CID.

  • Causality: The presence of the intermediate is only validated if the CID spectrum yields the characteristic neutral loss of the octahydro-4,7-methano-1H-indene carboxylic acid and exhibits the classic 63Cu/65Cu isotopic signature[1].

Protocol B: Capturing Radical Intermediates via DESI-MS

Objective: Identify transient radical species reducing the Cu(II) center.

• Surface Preparation: Deposit 2 µL of the reaction mixture onto a PTFE-coated glass slide.

  • Causality: PTFE provides a hydrophobic surface, concentrating the droplet and preventing surface-catalyzed side reactions that frequently occur on bare silica glass.

• Spray Solvent: Use a spray solvent of methanol/water (1:1) with 0.1% formic acid at a flow rate of 3 µL/min.

  • Causality: Formic acid aids in protonation, while the aqueous-organic mix ensures optimal desorption of the highly lipophilic octahydro-4,7-methano-1H-indenecarboxylate complex.

• Data Acquisition: Operate in negative ion mode to detect radical anions (e.g., sulfate radicals if using persulfate oxidants) and switch to positive mode to monitor the corresponding copper complex shifts[4].

Mechanistic and Workflow Visualizations

Workflow for trapping and analyzing transient Cu-carboxylate intermediates via MS.

Catalytic cycle of Cu(II) octahydro-4,7-methano-1H-indenecarboxylate.

Conclusion

Validating the reaction intermediates of bulky, bridged complexes like Copper(II) octahydro-4,7-methano-1H-indenecarboxylate demands a strategic approach to mass spectrometry. While Online ESI-MS provides excellent continuous monitoring capabilities, DESI-MS and CSI-MS are indispensable for capturing the highly reactive radical and thermally labile species that define the true catalytic pathway. By strictly controlling the microfluidic environment, tuning ionization parameters, and utilizing CID for structural confirmation, researchers can build a self-validating analytical system to confidently map complex organometallic mechanisms.

References

• Title: Carboxylate-assisted C–H activation of phenylpyridines with copper, palladium and ruthenium: a mass spectrometry and DFT study Source: Chemical Science (RSC Publishing) URL: [Link]

• Source: National Institutes of Health (NIH)
• Title: Elucidating the Protective Mechanisms of Methimazole against Copper(I)

• Title: Mass spectrometric studies of the Chan-Evans-Lam reaction with a charge-tagged coupling partner to detect fleeting intermediates Source: ScholarWorks (California State University) URL: [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Mass spectrometric studies of the Chan-Evans-Lam reaction with a charge-tagged coupling partner to detect fleeting intermediates | ScholarWorks [scholarworks.calstate.edu]
• 4. Mechanistic analysis of a copper-catalyzed C–H oxidative cyclization of carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating toxicity differences between Copper(II) octahydro-4,7-methano-1H-indenecarboxylate and copper sulfate

Executive Summary

In the formulation of copper-based agricultural, biocidal, and material science products, the choice of the copper ligand fundamentally alters the compound's environmental and biological behavior. This guide objectively compares the toxicity profiles of Copper sulfate (a highly soluble inorganic salt) and Copper(II) octahydro-4,7-methano-1H-indenecarboxylate (a bulky, hydrophobic copper carboxylate complex, CAS 94020-83-4)[1]. By examining their distinct physicochemical properties, we will establish the mechanistic causality behind their divergent toxicity profiles and provide validated experimental protocols for comparative testing.

Mechanistic Basis of Toxicity: Solubility and Speciation

The primary driver of copper toxicity in biological systems is the bioavailability of the free cupric ion (Cu²⁺). According to the Biotic Ligand Model (BLM), toxicity is not strictly a function of total copper concentration, but rather the rate at which free Cu²⁺ ions interact with biological receptors (e.g., fish gills or plant stomata)[2].

• Copper Sulfate (CuSO₄): As an inorganic salt, copper sulfate is highly soluble in water. Upon hydration, it rapidly dissociates, causing a sudden "burst" of free Cu²⁺. This rapid influx overwhelms cellular homeostatic mechanisms, leading to the generation of Reactive Oxygen Species (ROS) via Fenton-like reactions, lipid peroxidation, and rapid cell death[2][3].

• Copper(II) octahydro-4,7-methano-1H-indenecarboxylate: This compound features a central copper ion coordinated by oxygen atoms from a bulky, bicyclic octahydro-4,7-methano framework[1]. This hydrophobic, sterically hindered structure renders the complex practically insoluble in water. Consequently, it releases Cu²⁺ ions at a highly controlled, slow rate. This slow-release mechanism allows biological systems to process the copper via natural metabolic pathways, drastically reducing acute toxicity[4][5].

Mechanistic pathway comparing Cu²⁺ release rates and resulting toxicity between the two compounds.

Comparative Toxicity Profiles

A. Phytotoxicity (Plant Tissue Damage)

Copper sulfate is notorious for its high phytotoxicity. The rapid accumulation of Cu²⁺ on wet plant surfaces easily penetrates the cuticle, causing severe necrotic lesions, leaf burn, and stunting[3][6]. In contrast, bulky copper carboxylates like Copper(II) octahydro-4,7-methano-1H-indenecarboxylate are lipophilic. They remain on the leaf surface or integrate safely into the waxy cuticle without causing an acute ion influx, making them significantly safer for sensitive crops and ornamentals[4][7].

B. Aquatic Toxicity and Leaching

Copper is inherently toxic to aquatic invertebrates and fish. Copper sulfate exhibits extreme acute aquatic toxicity (e.g., Rainbow trout LC50 ~3.31 ppb in soft water) because the dissolved ions are immediately available for biological uptake[8]. Furthermore, its high solubility leads to rapid leaching through soil into groundwater. Conversely, hydrophobic copper carboxylates bind tightly to organic matter and soil particles. They exhibit minimal leaching, and their aquatic toxicity is substantially lower because the copper remains locked within the organic matrix, reducing the bioavailable fraction in sensitive aquatic environments[5].

C. Mammalian Toxicity

Mammalian toxicity for both compounds is generally moderate, but the acute oral LD50 for copper sulfate in rodents is notably lower (more toxic, ~300 mg/kg) compared to high-molecular-weight copper carboxylates (often >2000 mg/kg)[9]. This is primarily due to the corrosive nature of concentrated inorganic copper salts on the gastrointestinal lining, whereas the carboxylate complex is poorly absorbed.

Experimental Workflows for Toxicity Evaluation

To empirically validate these differences, researchers must employ standardized, self-validating protocols. Below are two core assays designed to isolate the variable of ligand structure.

Protocol 1: Aquatic Acute Toxicity Assay (Daphnia magna - OECD 202)

Objective: Determine the 48-hour EC50 (immobilization) to assess the impact of solubility on aquatic bioavailability.

• Media Preparation: Prepare standard Elendt M4 medium.

• Test Solutions:

  • Copper Sulfate: Dissolve directly in M4 medium to create a stock solution. Dilute to test concentrations (e.g., 1, 5, 10, 50, 100 µg/L total Cu).

  • Copper(II) octahydro-4,7-methano-1H-indenecarboxylate: Due to insolubility, prepare a stock using a minimal amount of solvent (e.g., DMSO <0.1% v/v) to ensure uniform dispersion, then dose into M4 medium. A solvent control must be included to validate that toxicity is not solvent-induced.

• Exposure: Introduce 5 neonate Daphnia magna (<24h old) into each test vessel (4 replicates per concentration).

• Incubation: Maintain at 20°C under a 16h light/8h dark cycle for 48 hours.

• Observation & Analysis: Record immobilization at 24h and 48h. Calculate the EC50 using Probit analysis.

Protocol 2: Foliar Phytotoxicity Evaluation

Objective: Assess acute leaf necrosis following direct application, simulating field conditions.

• Plant Selection: Utilize 4-week-old Solanum lycopersicum (tomato) plants, known for their sensitivity to free copper.

• Formulation: Prepare equimolar copper suspensions (e.g., 500 ppm Cu) of both compounds in deionized water with a 0.05% non-ionic surfactant to ensure even leaf coverage.

• Application: Spray plants to runoff using a calibrated track sprayer.

• Incubation: Transfer to a high-humidity chamber (85% RH) to simulate dew. Causality note: High humidity is critical as it exacerbates the dissolution of copper sulfate on the leaf surface, driving acute toxicity.

• Scoring: At 72 hours post-application, visually score necrosis on a 0-5 scale and quantify chlorophyll fluorescence (Fv/Fm) to measure sub-lethal photosynthetic stress.

Experimental workflow for evaluating foliar phytotoxicity of copper formulations.

Quantitative Data Presentation

The following table synthesizes comparative physicochemical and toxicological metrics based on structural class extrapolations and environmental agency data[2][5][8][9].

Parameter	Copper Sulfate (CuSO₄)	Copper(II) octahydro-4,7-methano-1H-indenecarboxylate
Chemical Class	Inorganic Salt	Transition Metal Carboxylate Complex
Water Solubility	Extremely High (~320 g/L at 20°C)	Practically Insoluble
Cu²⁺ Release Kinetics	Immediate / Burst	Slow / Sustained
Phytotoxicity Risk	High (Causes acute necrotic lesions)	Low (Lipophilic, surface-bound)
Soil Leaching Potential	High	Minimal (Binds securely to organic matter)
Aquatic Toxicity (Relative)	Very High (Low LC50/EC50)	Moderate to Low (High LC50/EC50)
Mammalian Oral LD50 (Rat)	~300 mg/kg	> 2000 mg/kg (Estimated via analog carboxylates)

Conclusion

The structural differences between copper sulfate and Copper(II) octahydro-4,7-methano-1H-indenecarboxylate dictate their environmental and toxicological behavior. Copper sulfate's high solubility results in uncontrolled Cu²⁺ release, leading to severe phytotoxicity and high acute risks to aquatic organisms. Conversely, the bulky, hydrophobic nature of the octahydro-4,7-methano-1H-indenecarboxylate ligand restricts aqueous solubility, enabling a slow-release mechanism. This makes the carboxylate complex a vastly superior candidate for applications requiring targeted efficacy with minimal non-target toxicity and environmental leaching.

References

• Title: Buy Copper(II) octahydro-4,7-methano-1H-indenecarboxylate (EVT-12801841) - EvitaChem: Product Introduction Source: evitachem.com URL: 1

• Title: Chemical: Coppers (Copper sulfate, copper group II, copper salts, copper and oxides) PC Code - Regulations.gov Source: regulations.gov URL: 2

• Title: Toxicological Profile for Copper - Agency for Toxic Substances and Disease Registry | ATSDR Source: cdc.gov URL: 9

• Title: Copper Naphthenate Registration Review Preliminary Risk Assessment - Regulations.gov Source: regulations.gov URL: 8

• Title: Copper-based Bactericides and Fungicides Source: pnwhandbooks.org URL: 4

• Title: Copper formulations for fruit crops - MSU College of Agriculture and Natural Resources Source: msu.edu URL: 3

• Title: Full article: Copper naphthenate - protecting America's infrastructure for over 100 years and its potential for expanded use in Canada and Europe - Taylor & Francis Source: tandfonline.com URL: 5

• Title: Visual Symptoms Of Copper Toxicity On Woody Ornamentals Source: msu.edu URL: 6

• Title: The Toxicity to Plants of Wood Preservatives and Their Solvents - CT.gov Source: ct.gov URL: 7

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of Copper(II) octahydro-4,7-methano-1H-indenecarboxylate

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with Copper(II) octahydro-4,7-methano-1H-indenecarboxylate. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this guide is built upon a conservative approach, synthesizing data from related copper compounds and the structural components of the molecule. The primary directive is to treat this substance as potentially hazardous, ensuring the highest standard of laboratory safety.

Hazard Assessment and Core Principles

• Copper(II) Ion: Copper and its compounds can be toxic.[2][3] Acute ingestion can lead to significant gastrointestinal distress, and chronic exposure may affect the liver and kidneys.[2] Some copper compounds are classified as harmful if swallowed, and can cause skin and eye irritation.[4] Furthermore, many copper compounds are very toxic to aquatic life with long-lasting effects.[5]

• Organic Carboxylate Ligand: The octahydro-4,7-methano-1H-indene framework is a complex organic structure. Related acrylate compounds with a similar core structure are known to be skin sensitizers and toxic to aquatic life.[6]

Therefore, a cautious approach is warranted. All personnel must handle this compound with the assumption that it may be harmful if ingested or comes into contact with skin, capable of causing serious eye irritation, and potentially harmful to the environment.

Personal Protective Equipment (PPE): A Multi-Barrier Approach

A standard laboratory PPE protocol is the minimum requirement when handling this compound.[7] The selection of PPE is not merely a checklist but a critical system to prevent exposure through all potential routes: inhalation, dermal contact, and ocular exposure.

PPE Component	Specification	Rationale
Hand Protection	Nitrile or other suitable chemical-resistant gloves.	To prevent dermal absorption. The material must be impermeable to the compound and any solvents used.[8]
Eye Protection	Safety glasses with side shields or chemical safety goggles.	To protect against splashes, dust, or aerosols from entering the eyes.
Body Protection	Standard laboratory coat.	To protect skin and personal clothing from contamination.
Respiratory Protection	NIOSH-approved respirator.	Required if there is a risk of generating dust or aerosols.[7][9]

Operational Workflow for Safe Handling

The following workflow is designed to minimize exposure and prevent accidental release. Each step is a critical control point in the safe handling process.

Caption: Workflow for safe handling of Copper(II) octahydro-4,7-methano-1H-indenecarboxylate.

Step-by-Step Handling Protocol:

• Preparation:

  • Thoroughly review the safety data sheets of similar copper carboxylate compounds.

  • Designate a specific area for handling, preferably within a chemical fume hood or other ventilated enclosure.

  • Ensure all required PPE is readily available and in good condition.

• Handling:

  • Don the appropriate PPE as outlined in the table above.

  • If the compound is a solid, conduct all weighing and transfers within a fume hood or ventilated balance enclosure to prevent inhalation of dust.

  • When working with solutions, be mindful of potential splashes and work over a spill tray.

  • Upon completion of the experimental work, decontaminate all surfaces with an appropriate cleaning agent.

• First Aid Measures:

  • Inhalation: Move the individual to fresh air. If breathing difficulties arise, seek immediate medical attention.[7]

  • Skin Contact: Wash the affected area thoroughly with soap and water.[7] Remove contaminated clothing.

  • Eye Contact: Rinse eyes cautiously with water for several minutes. If contact lenses are present, remove them if it is easy to do so. Continue rinsing and seek medical advice.[7]

  • Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate medical advice.[10]

Disposal Plan: Environmental Responsibility

Given the known aquatic toxicity of many copper compounds and related organic structures, proper disposal is paramount to protect the environment.[6]

Step-by-Step Disposal Protocol:

• Waste Segregation:

  • Do not dispose of Copper(II) octahydro-4,7-methano-1H-indenecarboxylate, or its solutions, down the drain.[11]

  • Collect all waste containing the compound in a designated, properly labeled hazardous waste container.[12] This includes contaminated consumables such as gloves, pipette tips, and paper towels.

• Container Management:

  • Use a container that is compatible with the chemical and any solvents used.

  • The container must be kept tightly closed when not in use and stored in a cool, dry, and well-ventilated area away from incompatible materials.[12]

• Final Disposal:

  • All chemical waste must be disposed of in accordance with local, state, and federal regulations. This is typically achieved through a licensed chemical waste disposal company.[10][12]

By adhering to these protocols, researchers can mitigate the potential risks associated with handling Copper(II) octahydro-4,7-methano-1H-indenecarboxylate, ensuring a safe laboratory environment for themselves and their colleagues while upholding environmental stewardship.

References

• Benchchem. Personal protective equipment for handling Cu(II)astm.
• New Jersey Department of Health. Copper - Hazardous Substance Fact Sheet.
• Scribd. Copper Compound Safety Data Sheet.
• MilliporeSigma. Safety Data Sheet.
• Carl ROTH. Copper - Safety Data Sheet.
• Anti-Seize Technology. COPPER PLATE™, ANTI-SEIZE COMPOUND. Safety Data Sheet.
• Tokyo Chemical Industry. Safety Data Sheet.
• MDPI. Synthesis, Characterization, DNA Binding and Cytotoxicity of Copper(II) Phenylcarboxylate Complexes.
• Safety Data Sheets.
• Fisher Scientific. Safety Data Sheet.
• Chemos GmbH&Co.KG. Safety Data Sheet: (octahydro-4,7-methano-1H-indenediyl)bis(methylene) diacrylate.
• NextSDS. copper(II) octahydro-4,7-methano-1H-indenedicarboxylate.
• PMC. Two copper(II) compounds derived from tetrazole carboxylates for chemodynamic therapy against hepatocellular carcinoma cells.
• EvitaChem. Buy Copper(II) octahydro-4,7-methano-1H-indenecarboxylate (EVT-12801841).
• WikEM. Copper toxicity.
• MilliporeSigma. Safety Data Sheet (Chinese).
• ChemicalBook. OCTAHYDRO-4,7-METHANO-1H-INDENYL2-PROPENOATE - Safety Data Sheet.
• Carl ROTH. Safety Data Sheet: Copper(II) oxide.
• A-Chem. copper (ii) oxide - SAFETY DATA SHEET.
• Carl ROTH. Safety Data Sheet: Copper(II) hydroxide.
• Wikipedia. Copper toxicity.
• NCBI Bookshelf. Copper Toxicity - StatPearls.

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